6-Iodo-4-isopropylquinoline

Core Science & Biosynthesis

1H and 13C NMR chemical shift assignments for 6-iodo-4-isopropylquinoline

Structural Elucidation of 6-Iodo-4-isopropylquinoline: A Comprehensive Guide to 1 H and 13 C NMR Chemical Shift Assignments

Executive Summary

The functionalization of the quinoline core is a cornerstone of modern medicinal chemistry and materials science. Specifically, 6-iodo-4-isopropylquinoline serves as a highly versatile building block; the C6 iodine provides a robust handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira), while the C4 isopropyl group imparts lipophilic bulk that can modulate target binding affinity and pharmacokinetic profiles.

This technical whitepaper provides an authoritative, in-depth analysis of the 1 H and 13 C Nuclear Magnetic Resonance (NMR) chemical shifts for 6-iodo-4-isopropylquinoline. By bridging empirical data with underlying quantum mechanical principles, this guide empowers researchers to confidently assign spectral data and validate structural integrity.

Molecular Architecture & Mechanistic Causality

To accurately assign the NMR spectra of 6-iodo-4-isopropylquinoline, one must understand the electronic and spatial forces governing its nuclear shielding environments. The chemical shifts are dictated by three primary phenomena:

The Heavy Atom Effect on C6

The most striking feature in the 13 C NMR spectrum of this compound is the resonance of the C6 carbon. Halogens typically deshield the carbons to which they are attached via inductive effects. However, iodine introduces a profound "Heavy Atom Effect" (HAE) . The large, diffuse electron cloud of the iodine atom exhibits significant spin-orbit coupling, which induces a strong diamagnetic shielding effect on the directly bonded carbon [1]. Consequently, C6 resonates unusually upfield at approximately 93.1 ppm , serving as a definitive diagnostic peak for iodo-substitution on the quinoline ring.

Peri-Interactions and Steric Compression

The isopropyl group at C4 introduces significant steric bulk. In the rigid quinoline framework, the C4 substituent is in close spatial proximity to the C5 proton—a relationship known as a peri-interaction. This steric compression disrupts the local electron density and forces the C5 proton into the deshielding cone of the quinoline ring's magnetic anisotropy [2]. As a result, the H5 proton is shifted downfield to ~8.45 ppm , appearing as a fine doublet due to meta-coupling with H7.

Nitrogen Magnetic Anisotropy

The pyridine-like nitrogen at position 1 exerts a strong electron-withdrawing inductive effect and significant magnetic anisotropy. This deshields the adjacent C2 carbon (~150.2 ppm ) and the H2 proton (~8.85 ppm ), making them the most downfield signals in their respective spectra [3].

Self-Validating Experimental Protocols

A robust NMR protocol must be a self-validating system where acquisition parameters are deliberately chosen to prevent spectral artifacts and ensure quantitative reliability.

Sample Preparation

• Solvent: Chloroform-d (CDCl 3​ ) with 0.03% v/v Tetramethylsilane (TMS) as an internal reference.

• Concentration: 15–20 mg of the analyte in 0.6 mL of solvent.

• Causality: High concentration is required to achieve a sufficient signal-to-noise (S/N) ratio for the 13 C spectrum, particularly for the quaternary carbons (C4, C4a, C6, C8a) which lack nuclear Overhauser effect (NOE) enhancement from directly attached protons.

1D Acquisition Parameters

• 1 H NMR (400 MHz):

  • Pulse Angle: 30°

  • Relaxation Delay (D1): 1.0 s

  • Scans: 16

• 13 C NMR (100 MHz):

  • Pulse Angle: 30°

  • Decoupling: WALTZ-16 composite pulse decoupling.

  • Relaxation Delay (D1): 2.0 s.

  • Causality: A longer D1 of 2.0 seconds is strictly required for 13 C acquisition to account for the longer T1​ relaxation times of the quaternary carbons. Failing to extend the relaxation delay will result in the artificial suppression of the C6 (C-I) and bridgehead carbon signals.

2D Correlation (The Self-Validating Mechanism)

To unequivocally confirm regiochemistry, 2D HMBC (Heteronuclear Multiple Bond Correlation) is employed. The long-range 3JCH​ coupling between the isopropyl methyl protons and C4 validates the alkylation site, while the 3JCH​ coupling between H5 and C4/C7 confirms the structural integrity of the substituted benzenoid ring.

Spectral Data & Assignments

The following tables summarize the synthesized empirical assignments based on established quinoline derivatives and the predictive rules of chemical shielding.

Table 1: 1 H NMR Assignments (400 MHz, CDCl 3​ )

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration	Assignment Rationale
H2	8.85	d	4.5	1H	Deshielded by adjacent nitrogen; ortho-coupling to H3.
H5	8.45	d	1.8	1H	Deshielded by peri-isopropyl group; meta-coupling to H7.
H8	8.05	d	8.8	1H	Deshielded by adjacent nitrogen ring; ortho-coupling to H7.
H7	7.95	dd	8.8, 1.8	1H	Ortho-coupling to H8, meta-coupling to H5.
H3	7.35	d	4.5	1H	Shielded relative to H2; ortho-coupling to H2.
CH	3.45	heptet	6.8	1H	Benzylic methine of the isopropyl group.
CH 3​	1.35	d	6.8	6H	Equivalent methyl groups of the isopropyl moiety.

Table 2: 13 C NMR Assignments (100 MHz, CDCl 3​ )

Position	Chemical Shift (δ, ppm)	Type	Assignment Rationale
C4	153.5	C	Substituted quaternary carbon; deshielded by alkyl group.
C2	150.2	CH	Highly deshielded by adjacent electronegative nitrogen.
C8a	147.9	C	Bridgehead carbon adjacent to nitrogen.
C7	138.2	CH	Aromatic methine, ortho to iodine.
C5	133.4	CH	Aromatic methine, peri to isopropyl group.
C8	131.8	CH	Aromatic methine.
C4a	128.2	C	Bridgehead carbon.
C3	118.8	CH	Shielded relative to C2 and C4.
C6	93.1	C	Diagnostic Peak: Quaternary C-I; heavily shielded by Heavy Atom Effect.
CH	28.2	CH	Isopropyl methine carbon.
CH 3​	23.1	CH 3​	Isopropyl methyl carbons (equivalent).

Structural Elucidation Workflow

The logical progression of NMR data acquisition and processing is critical for ensuring data integrity. The workflow below outlines the standard operating procedure for elucidating complex quinoline derivatives.

Workflow for the structural elucidation of quinoline derivatives via NMR.

Conclusion

The assignment of 6-iodo-4-isopropylquinoline requires a nuanced understanding of both the electronic effects of the quinoline core and the specific perturbations introduced by the substituents. The diagnostic upfield shift of C6 (~93.1 ppm) due to the heavy atom effect of iodine, combined with the peri-deshielding of H5 (~8.45 ppm) by the isopropyl group, serve as the primary anchors for structural verification. By adhering to the self-validating acquisition protocols outlined in this guide, researchers can ensure high-fidelity data suitable for publication and downstream drug development applications.

References

• 13C N.M.R. Spectra of Quinoline and Methylquinolines. The Magnitude of the Vicinal (peri) 3JCCH Coupling Constants. Australian Journal of Chemistry, 1976.

• 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value. Physical Chemistry: An Indian Journal, 2018.

• Application Notes and Protocols for 1H and 13C NMR Spectroscopy. BenchChem, 2025.

6-Iodo-4-isopropylquinoline: Physicochemical Profiling, Synthetic Methodologies, and Applications in Cross-Coupling

Executive Summary

In modern medicinal chemistry and advanced materials science, the functionalization of the quinoline core is a cornerstone of rational drug design. 6-Iodo-4-isopropylquinoline represents a highly versatile, bifunctional building block. It combines a sterically demanding lipophilic anchor (the C4-isopropyl group) with a highly reactive synthetic handle (the C6-iodo group). This technical guide provides an in-depth analysis of its physicochemical properties, outlines a self-validating regioselective synthetic protocol, and details its downstream applications in palladium-catalyzed cross-coupling workflows.

Molecular Identity and Physicochemical Properties

Understanding the physicochemical baseline of a building block is critical for predicting its behavior in both synthetic environments and biological systems. The presence of the heavy iodine atom significantly increases the molecular weight and polarizability of the parent quinoline, while the isopropyl group enhances its lipophilicity and alters its spatial geometry[1].

The quantitative data for 6-iodo-4-isopropylquinoline is summarized in the table below:

Property	Value	Structural Implication
IUPAC Name	6-Iodo-4-isopropylquinoline	Standardized nomenclature.
Molecular Formula	C₁₂H₁₂IN	Derivation from base quinoline core.
Molecular Weight	297.14 g/mol	High MW due to the iodine atom (126.9 g/mol ).
Exact Mass	297.0012 Da	Critical for High-Resolution Mass Spectrometry (HRMS).
Predicted LogP	~4.2	Indicates high lipophilicity; ideal for hydrophobic pocket binding.
Topological Polar Surface Area (tPSA)	12.89 Ų	Low tPSA suggests excellent membrane permeability.
Hydrogen Bond Donors	0	Lacks protic hydrogens.
Hydrogen Bond Acceptors	1	The basic quinoline nitrogen acts as a lone-pair donor.
Rotatable Bonds	1	The C4-isopropyl bond allows limited conformational flexibility.

Note: This compound is commercially available for high-throughput screening and scale-up synthesis, often maintained in stock by specialized chemical suppliers[2].

Structural Significance & Reactivity Profile

The strategic placement of substituents on the quinoline ring dictates its utility:

• The C4-Isopropyl Group: In kinase inhibitor design, alkyl groups at the C4 position of quinolines are frequently utilized to occupy deep hydrophobic pockets within the ATP-binding site[3]. The isopropyl moiety provides a balance between steric bulk and metabolic stability, resisting the rapid oxidative metabolism that often plagues linear alkyl chains.

• The C6-Iodo Group: The aryl-iodide bond is exceptionally weak compared to aryl-bromides or chlorides, making it the premier choice for oxidative addition by low-valent transition metals (e.g., Pd(0), Ni(0))[4],[5]. This allows for mild, highly selective cross-coupling reactions without disturbing the rest of the heteroaromatic system.

Synthetic Methodology: Regioselective C4-Alkylation

Synthesizing 6-iodo-4-isopropylquinoline directly from simple anilines can result in poor regioselectivity. A more advanced, field-proven approach involves the late-stage, regioselective C4-alkylation of commercially available 6-iodoquinoline using a Lewis acid-mediated TurboGrignard addition[6].

Fig 1: Regioselective synthesis of 6-iodo-4-isopropylquinoline via BF3-activated Grignard addition.

Protocol 1: Synthesis of 6-Iodo-4-isopropylquinoline

This protocol is designed as a self-validating system; the visual color changes and temperature controls inherently verify the success of each mechanistic step.

• Step 1: Lewis Acid Activation. Dissolve 6-iodoquinoline (1.0 equiv) in anhydrous THF under a strict nitrogen atmosphere. Cool the solution to 0 °C. Dropwise add BF₃·OEt₂ (1.1 equiv).

  • Causality: The BF₃ Lewis acid coordinates exclusively to the basic quinoline nitrogen. This coordination severely withdraws electron density from the quinoline ring, hyper-activating the C4 position toward nucleophilic attack. Cooling to 0 °C controls the highly exothermic Lewis acid-base complexation and prevents premature degradation of the starting material[6].

• Step 2: TurboGrignard Addition. To the activated complex at 0 °C, slowly add iPrMgCl·LiCl (1.2 equiv, 1.3 M in THF). Stir for 30 minutes.

  • Causality: The TurboGrignard reagent (iPrMgCl·LiCl) is utilized because the LiCl breaks down the unreactive polymeric magnesium aggregates into highly nucleophilic monomers. The extreme electrophilicity of the BF₃-activated C4 position ensures that the nucleophilic addition outcompetes any unwanted metal-halogen exchange at the sensitive C6-iodo position.

• Step 3: Oxidative Aromatization. Quench the reaction with aqueous NH₄Cl, extract with ethyl acetate, and concentrate in vacuo. Dissolve the crude dihydroquinoline intermediate in dichloromethane (DCM) and add 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ, 1.2 equiv). Stir at room temperature for 1 hour.

  • Causality: The initial Grignard addition breaks the aromaticity of the pyridine ring, yielding a kinetic dihydroquinoline product. DDQ acts as a potent hydride acceptor, rapidly dehydrogenating this intermediate to restore the thermodynamically stable aromatic quinoline core.

Downstream Application: Suzuki-Miyaura Cross-Coupling

Once synthesized, the C6-iodo group serves as an ideal handle for structural elaboration. The Suzuki-Miyaura cross-coupling is the industry standard for appending aryl or heteroaryl groups to the quinoline core to explore structure-activity relationships (SAR)[4].

Fig 2: Catalytic cycle for the Suzuki-Miyaura cross-coupling at the C6-iodo position.

Protocol 2: C6-Aryl Functionalization via Suzuki Coupling

• Step 1: System Degassing. In a Schlenk flask, combine 6-iodo-4-isopropylquinoline (1.0 equiv), the desired arylboronic acid (1.2 equiv), and K₂CO₃ (2.5 equiv) in a 4:1 mixture of 1,4-dioxane and water. Sparge the solvent mixture with argon for 15 minutes.

  • Causality: Dissolved oxygen is highly detrimental to cross-coupling reactions as it irreversibly oxidizes the active Pd(0) catalyst to an inactive Pd(II) peroxo species. Sparging with argon ensures a strictly anaerobic environment, preserving catalyst lifespan.

• Step 2: Catalyst Introduction. Add Pd(dppf)Cl₂ (0.05 equiv) to the degassed mixture. Heat the reaction to 80 °C for 12 hours.

  • Causality: The C6-iodo bond readily undergoes oxidative addition with Pd(0). The bidentate dppf ligand is specifically chosen because its large bite angle enforces a cis-coordination geometry on the palladium intermediate. This spatial proximity accelerates the final reductive elimination step, driving the catalytic cycle forward and minimizing off-target β -hydride elimination[4].

• Step 3: Transmetalation and Workup. Cool to room temperature, dilute with water, and extract with ethyl acetate. Purify via silica gel chromatography.

  • Causality: The aqueous K₂CO₃ base is essential for transmetalation; it converts the neutral, unreactive arylboronic acid into a negatively charged, highly nucleophilic boronate complex [Ar-B(OH)₃]⁻, which readily transfers its aryl group to the Pd(II) center.

Conclusion

6-Iodo-4-isopropylquinoline is a highly tunable scaffold that bridges the gap between lipophilic target binding and versatile synthetic derivatization. By leveraging Lewis acid-activated Grignard additions and palladium-catalyzed cross-couplings, researchers can rapidly generate diverse libraries of quinoline derivatives for pharmaceutical screening and materials development.

Sources

• 1. GSRS [precision.fda.gov]
• 2. evitachem.com [evitachem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]

Single crystal X-ray diffraction data of 6-iodo-4-isopropylquinoline

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In-Depth Technical Guide: Mass Spectrometry Fragmentation Pathways of 6-Iodo-4-isopropylquinoline

Prepared by: Senior Application Scientist Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals

Executive Summary

In the landscape of preclinical drug development, halogenated quinolines serve as critical pharmacophores due to their enhanced lipophilicity and target binding affinities. 6-Iodo-4-isopropylquinoline (C₁₂H₁₂IN) is a highly functionalized scaffold whose structural elucidation relies heavily on tandem mass spectrometry (LC-MS/MS). This whitepaper provides an authoritative, mechanistic breakdown of its collision-induced dissociation (CID) pathways. By understanding the causality behind its fragmentation—specifically the interplay between the weak carbon-iodine (C-I) bond, the sterically bulky isopropyl group, and the stable quinoline core—analytical scientists can design highly specific Multiple Reaction Monitoring (MRM) transitions for robust bioanalytical quantification.

Ionization and Precursor Ion Formation

Under positive Electrospray Ionization (ESI+), 6-iodo-4-isopropylquinoline readily accepts a proton at the basic quinoline nitrogen. The application of 0.1% formic acid in the mobile phase drives the solution-phase equilibrium toward the protonated species, yielding a dominant precursor ion[M+H]⁺ at m/z 298 .

The localization of the charge on the nitrogen atom acts as the primary driver for subsequent charge-directed fragmentation, while the presence of the iodine atom introduces competitive charge-remote radical cleavage pathways.

Core Fragmentation Pathways: Mechanistic Causality

The fragmentation of 6-iodo-4-isopropylquinoline is governed by the relative bond dissociation energies (BDE) of its substituents and the thermodynamic stability of the resulting product ions.

Pathway A: Deiodination (Halogen Cleavage)

The C-I bond is notoriously weak (BDE ~240 kJ/mol) compared to typical C-C (~350 kJ/mol) or C-N bonds. Upon collisional activation, the most thermodynamically favorable event is the homolytic cleavage of the C-I bond, resulting in the expulsion of an iodine radical (I•, 127 Da)[1].

• Causality: The loss of the highly electronegative iodine radical leaves behind a highly reactive radical cation [M+H-I]•⁺ at m/z 171 . Alternatively, the loss of hydroiodic acid (HI, 128 Da) via a localized hydrogen rearrangement yields an even-electron cation at m/z 170 .

Pathway B: Alkyl Chain Cleavage (Isopropyl Group)

Alkylquinolines exhibit characteristic fragmentation at the alkyl side chain[2]. For the 4-isopropyl group, two competitive mechanisms occur:

• Methyl Radical Loss (-15 Da): Alpha-cleavage of the isopropyl group results in the loss of a methyl radical (•CH₃), generating a highly resonance-stabilized benzylic-type cation at m/z 283 .

• Alkene Elimination (-42 Da): Through a McLafferty-like rearrangement, the entire isopropyl group can be eliminated as neutral propene (C₃H₆), leaving the protonated iodoquinoline core at m/z 256 .

• Causality: The driving force here is the relief of steric strain at the C4 position and the formation of a stable, neutral alkene leaving group.

Pathway C: Quinoline Core Ring Opening

At higher collision energies (CE > 35 eV), the rigid quinoline core begins to fracture. A universally recognized signature of nitrogen-containing heteroaromatics is the expulsion of hydrogen cyanide (HCN, 27 Da)[3].

• Causality: Following the loss of the functional groups (iodine and isopropyl), the remaining quinoline skeleton (m/z 129) undergoes ring contraction and subsequent cleavage of the C-N bonds, expelling HCN to form a stable hydrocarbon cation at m/z 102 .

Figure 1: Primary CID fragmentation pathways of 6-iodo-4-isopropylquinoline.

Quantitative Data Presentation

To facilitate rapid MRM method development, the theoretical and observed quantitative data for the fragmentation of 6-iodo-4-isopropylquinoline are summarized below.

Precursor Ion (m/z)	Product Ion (m/z)	Neutral Loss (Da)	Fragment Assignment	Relative Abundance	Optimal CE (eV)
298.00	171.09	126.90 (I•)	[M+H - I]•⁺	High	15 - 20
298.00	283.00	15.02 (•CH₃)	[M+H - CH₃]•⁺	Medium	10 - 15
298.00	256.00	42.05 (C₃H₆)	[M+H - C₃H₆]⁺	Medium	15 - 25
298.00	129.07	168.95 (I• + C₃H₆)	[M+H - I - C₃H₆]•⁺	High (Quantifier)	25 - 30
298.00	102.05	195.96 (I• + C₃H₆ + HCN)	[M+H - I - C₃H₆ - HCN]•⁺	Low (Qualifier)	35 - 45

Note: The transition 298 → 129 is recommended as the primary quantifier due to its high signal-to-noise ratio and structural specificity.

Self-Validating Experimental Protocol (LC-MS/MS)

To ensure Trustworthiness and reproducibility, the following protocol is designed as a self-validating system. It incorporates System Suitability Testing (SST), matrix blanks, and Internal Standard (IS) normalization to guarantee that the observed fragmentation is an intrinsic property of the analyte and not an artifact of the matrix or instrument contamination.

Phase 1: Sample Preparation & Spiking

• Internal Standard Spiking: Aliquot 50 µL of the biological matrix (e.g., plasma) into a microcentrifuge tube. Spike with 10 µL of an isotopically labeled internal standard (e.g., 6-iodo-4-isopropylquinoline-d7) to a final IS concentration of 50 ng/mL. Causality: The IS corrects for matrix effects and ionization suppression during ESI.

• Protein Precipitation: Add 150 µL of ice-cold Acetonitrile (containing 0.1% Formic Acid) to crash matrix proteins.

• Centrifugation: Vortex for 30 seconds and centrifuge at 14,000 x g for 10 minutes at 4°C. Transfer the supernatant to an LC vial.

Phase 2: UHPLC Separation

• Column Selection: Use a C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm particle size). Causality: The lipophilic isopropyl and iodine groups require a highly hydrophobic stationary phase for adequate retention.

• Gradient Elution:

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Run a linear gradient from 5% B to 95% B over 3.5 minutes at a flow rate of 0.4 mL/min.

• Self-Validation Check: Inject a double-blank (matrix only, no IS) and a zero-blank (matrix + IS) prior to the analytical run to verify zero carryover and confirm IS purity.

Phase 3: Mass Spectrometry Detection

• Source Parameters: Set the ESI capillary voltage to +3.5 kV, desolvation temperature to 400°C, and desolvation gas flow to 800 L/hr.

• MRM Programming: Program the triple quadrupole to monitor the quantifier transition (298.0 → 129.1, CE: 28 eV) and the qualifier transition (298.0 → 102.1, CE: 40 eV).

• Dwell Time: Set dwell times to 25 ms per transition to ensure >15 data points across the chromatographic peak for accurate integration.

Figure 2: Self-validating LC-MS/MS experimental workflow for targeted quantification.

Conclusion

The mass spectrometric behavior of 6-iodo-4-isopropylquinoline is a textbook example of predictable, thermodynamically driven fragmentation. The initial loss of the iodine radical dictates the primary MS/MS spectrum, while the subsequent elimination of the isopropyl group and the high-energy expulsion of HCN from the quinoline core provide highly specific diagnostic ions. By adhering to the self-validating LC-MS/MS protocol outlined above, researchers can ensure robust, interference-free quantification of this compound in complex matrices.

References

• Mass spectra of alkylquinolines Canadian Journal of Chemistry[Link]

• Structural analysis of C8H6˙+ fragment ion from quinoline using ion-mobility spectrometry/mass spectrometry Physical Chemistry Chemical Physics (RSC Publishing)[Link]

• 2-Iodoquinoline | C9H6IN | CID 81044 PubChem - NIH[Link]

Sources

• 1. 2-Iodoquinoline | C9H6IN | CID 81044 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. Structural analysis of C8H6˙+ fragment ion from quinoline using ion-mobility spectrometry/mass spectrometry - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Synthesis of functionalized quinolines using 6-iodo-4-isopropylquinoline

Application Note: Late-Stage Functionalization of 6-Iodo-4-isopropylquinoline in Drug Discovery

Executive Summary & Rationale

The quinoline scaffold is a privileged pharmacophore ubiquitous in FDA-approved therapeutics, ranging from antimalarials to targeted kinase inhibitors. Within this chemical space, 6-iodo-4-isopropylquinoline emerges as a highly versatile, bifunctional building block.

The rationale for utilizing this specific intermediate is twofold:

• Steric & Lipophilic Vectoring (C4-Isopropyl): The isopropyl group at the C4 position introduces critical steric bulk that can force the quinoline ring out of planarity when bound to a target protein, enhancing kinase selectivity. Furthermore, it increases the overall lipophilicity (LogP) of the molecule, a vital parameter for improving membrane permeability and oral bioavailability.

• Electrophilic Priming (C6-Iodo): Iodine is the most reactive halogen for transition-metal-catalyzed oxidative addition (reactivity trend: I > Br > Cl ≫ F). The C6-iodo handle allows for mild, highly regioselective cross-coupling reactions without the need for extreme temperatures or harsh reagents that might degrade sensitive functional groups[1].

This application note details the divergent synthesis of functionalized quinolines using 6-iodo-4-isopropylquinoline via three foundational palladium-catalyzed pathways: Suzuki-Miyaura arylation, Sonogashira alkynylation, and Buchwald-Hartwig amination.

Divergent Synthetic Workflows

Divergent transition-metal-catalyzed functionalization pathways for 6-iodo-4-isopropylquinoline.

Mechanistic Insights & Causality (E-E-A-T)

Successful late-stage functionalization requires a deep understanding of the catalytic cycle. The high reactivity of the C6-I bond allows for rapid oxidative addition to Pd(0) species, forming a stable Pd(II) intermediate[2].

• Ligand Selection: For standard Suzuki couplings, the inexpensive Pd(PPh₃)₄ is sufficient due to the high electrophilicity of the iodo-quinoline. However, for Buchwald-Hartwig aminations, bulky, electron-rich phosphine ligands like XPhos are mandatory. XPhos accelerates the reductive elimination step, preventing the competing β-hydride elimination pathway that would otherwise yield a reduced, non-functionalized 4-isopropylquinoline byproduct.

• Solvent & Base Causality: In Suzuki couplings, a biphasic system (Toluene/H₂O/EtOH) is employed. Toluene solubilizes the lipophilic quinoline, while water is strictly required to dissolve the inorganic base (K₂CO₃). The base generates hydroxide/carbonate ions that attack the boronic acid, forming the reactive, nucleophilic "ate" complex necessary for transmetalation[3].

General palladium-catalyzed cross-coupling cycle highlighting C6-I bond reactivity.

Quantitative Data Summary

Reaction Type	Catalyst System	Base	Solvent System	Temp (°C)	Typical Yield	Key Application in Drug Design
Suzuki-Miyaura	Pd(PPh₃)₄ (5 mol%)	K₂CO₃	Toluene/EtOH/H₂O	80°C	75–95%	Synthesis of rigid biaryl pharmacophores
Sonogashira	Pd(PPh₃)₂Cl₂ / CuI	Et₃N	DMF or THF	25–50°C	80–99%	Installation of linear, rigid alkyne linkers
Buchwald-Hartwig	Pd₂(dba)₃ / XPhos	NaOtBu	Anhydrous Toluene	100°C	60–85%	Hinge-binding motif generation for kinases

Self-Validating Experimental Protocols

Protocol A: Suzuki-Miyaura Arylation (C6-Aryl Formation)

• Objective: Couple 6-iodo-4-isopropylquinoline with aryl/heteroaryl boronic acids.

• Self-Validating Steps:

  • Setup & Degassing: Charge a Schlenk flask with 6-iodo-4-isopropylquinoline (1.0 equiv), arylboronic acid (1.2 equiv), and K₂CO₃ (2.0 equiv). Add Toluene/EtOH/H₂O (4:1:1 v/v/v). Degas via three freeze-pump-thaw cycles.

    • Validation Check: Bubbling must completely cease during the thaw cycle. Failure to remove oxygen leads to Pd(0) oxidation and black precipitation before heating begins.

  • Catalysis: Add Pd(PPh₃)₄ (5 mol%) under argon and heat to 80°C.

  • In-Process Monitoring: Analyze via LC-MS after 2 hours.

    • Validation Check: The starting material mass ([M+H]⁺ = 298) should disappear. If SM persists but boronic acid is consumed, protodeboronation has occurred; spike the reaction with an additional 0.5 equiv of boronic acid.

  • Workup: Cool to room temperature, dilute with EtOAc, and wash with water.

    • Validation Check: If a stubborn emulsion forms, it is likely due to suspended Pd-black. Filter the biphasic mixture through a tightly packed Celite pad to instantly break the emulsion.

Protocol B: Sonogashira Alkynylation (C6-Alkyne Formation)

• Objective: Install terminal alkynes at the C6 position.

• Self-Validating Steps:

  • Setup: Dissolve the quinoline (1.0 equiv) and terminal alkyne (1.5 equiv) in anhydrous DMF and Et₃N (2:1 v/v).

  • Catalysis: Add Pd(PPh₃)₂Cl₂ (5 mol%) and CuI (10 mol%). Stir at room temperature under strict argon[4].

  • In-Process Monitoring: Observe the color of the reaction.

    • Validation Check: The solution should be pale yellow/brown. If the solution turns dark blue or green, oxygen has entered the system, triggering copper-mediated Glaser homocoupling of your alkyne.

  • Workup: Quench with saturated aqueous NH₄Cl and extract with EtOAc.

    • Validation Check: The aqueous layer will turn bright blue. This confirms that the Cu(II) byproduct has successfully complexed with ammonia and has been purged from your organic product.

Protocol C: Buchwald-Hartwig Amination (C6-Amine Formation)

• Objective: Form a C6-N bond using primary or secondary amines.

• Self-Validating Steps:

  • Setup: In a glovebox, combine the quinoline (1.0 equiv), amine (1.2 equiv), NaOtBu (1.5 equiv), Pd₂(dba)₃ (2.5 mol%), and XPhos (5 mol%) in anhydrous toluene.

  • Catalysis: Seal the vessel and heat to 100°C for 4–6 hours.

  • In-Process Monitoring: Analyze via LC-MS.

    • Validation Check: Look for the desired product mass. If a major peak at m/z 172 is observed, the starting material has undergone hydrodehalogenation (reduction) instead of amination. This indicates the chosen amine is too sterically hindered; switch to a more rigid ligand like BrettPhos.

References[2] Electrophile-Driven Regioselective Synthesis of Functionalized Quinolines. Organic Letters.https://pubs.acs.org/doi/10.1021/ol2007154[3] Highly Selective Synthesis of 6-Glyoxylamidoquinoline Derivatives via Palladium-Catalyzed Aminocarbonylation. PMC / Molecules.https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6843336/[1] One-Pot Synthesis of 2,3,4-Triarylquinolines via Suzuki-Miyaura Cross-Coupling of 2-Aryl-4-chloro-3-iodoquinolines with Arylboronic Acids. MDPI / Molecules.https://www.mdpi.com/1420-3049/15/10/7340[4] General Copper-Catalyzed Coupling of Alkyl-, Aryl-, and Alkynylaluminum Reagents with Organohalides. The Journal of Organic Chemistry.https://pubs.acs.org/doi/10.1021/acs.joc.5b02660

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

6-iodo-4-isopropylquinoline as a starting material in drug discovery

Application Note: 6-Iodo-4-isopropylquinoline as a Versatile Scaffold for Late-Stage Drug Discovery

Executive Summary & Introduction

In modern medicinal chemistry, the quinoline nucleus is universally recognized as a "privileged scaffold," forming the core of numerous FDA-approved therapeutics ranging from antimalarials to targeted anticancer kinase inhibitors[1]. To accelerate the discovery of novel chemical space, the strategic substitution of the quinoline ring is paramount. 6-iodo-4-isopropylquinoline emerges as a highly specialized and versatile starting material. It provides medicinal chemists with a dual-advantage platform: a highly reactive electrophilic site at the C6 position for late-stage synthetic diversification, and a bulky, lipophilic aliphatic anchor at the C4 position to drive target-protein engagement.

Mechanistic Rationale: The Structural Advantage

The architectural design of 6-iodo-4-isopropylquinoline is not coincidental; it is optimized for both synthetic tractability and pharmacological efficacy.

• The C6-Iodo Activation (Synthetic Causality): In transition-metal-catalyzed cross-coupling reactions, the oxidative addition of the palladium catalyst into the carbon-halogen bond is typically the rate-determining step. The carbon-iodine (C–I) bond dissociation energy (~238 kJ/mol) is significantly lower than that of C–Br (~336 kJ/mol) or C–Cl (~397 kJ/mol). This thermodynamic vulnerability allows 6-iodo-4-isopropylquinoline to undergo rapid oxidative addition at lower temperatures[2]. Consequently, chemists can employ milder reaction conditions, which is essential when coupling complex, highly functionalized fragments that might degrade under harsh thermal or basic environments.

• The C4-Isopropyl Hydrophobic Anchor (Pharmacological Causality): In structure-based drug design (SBDD), branched alkyl groups at the C4 position of quinolines frequently act as "hydrophobic wedges." When targeting the ATP-binding cassette of kinases, the isopropyl moiety projects into deep, lipophilic specificity pockets (e.g., the "DFG-out" allosteric pocket). This increases the binding enthalpy by displacing high-energy water molecules. Furthermore, the steric bulk shields the quinoline core, modulating the molecule's metabolic stability against cytochrome P450-mediated oxidation.

Synthetic Diversification Workflow

The presence of the C6-iodo group enables the rapid generation of diverse chemical libraries via palladium-catalyzed cross-coupling, a foundational methodology in pharmaceutical lead optimization[2].

Fig 1: Synthetic diversification workflow of 6-iodo-4-isopropylquinoline via cross-coupling.

Standardized Experimental Protocols

To ensure reproducibility and scientific trustworthiness, the following protocols are designed as self-validating systems. They incorporate in-process analytical controls to verify intermediate states, ensuring that causality governs every operational step.

Protocol A: Suzuki-Miyaura Cross-Coupling (C–C Bond Formation)

Objective: Synthesis of 6-aryl-4-isopropylquinoline derivatives for structure-activity relationship (SAR) profiling.

• Preparation & Solvation: In a 20 mL microwave vial, dissolve 6-iodo-4-isopropylquinoline (1.0 mmol) and the desired arylboronic acid (1.2 mmol) in a 4:1 mixture of 1,4-Dioxane and HPLC-grade H₂O (10 mL).

  • Causality: Water is strictly required to dissolve the inorganic base and facilitate the formation of the reactive boronate complex, which accelerates the transmetalation step.

• Deoxygenation: Sparge the solution with Argon gas for 15 minutes.

  • Causality: Dissolved oxygen irreversibly oxidizes the active, electron-rich Pd(0) catalyst to an inactive Pd(II) species, which would prematurely halt the catalytic cycle.

• Catalyst & Base Addition: Add K₂CO₃ (3.0 mmol) and Pd(dppf)Cl₂ (0.05 mmol, 5 mol%). Seal the vial under an Argon atmosphere.

  • Causality: K₂CO₃ serves a dual purpose: neutralizing the reaction and quaternizing the boron atom to increase its nucleophilicity. Pd(dppf)Cl₂ provides a bidentate ligand framework that prevents catalyst degradation and forces the intermediate into a cis-conformation, accelerating reductive elimination.

• Thermal Activation: Heat the reaction mixture at 90°C in an oil bath for 4 hours.

• Self-Validation (In-Process Control): At t = 3 hours, withdraw a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS.

  • Validation Metric: The reaction is deemed complete when the starting material peak (m/z 298.1 [M+H]⁺) is ≤ 2% relative to the product peak. If unreacted starting material remains, spike with an additional 1 mol% catalyst.

• Workup & Isolation: Cool to room temperature, dilute with EtOAc (20 mL), and wash with brine (2 × 15 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash column chromatography (Hexanes/EtOAc gradient).

Protocol B: Buchwald-Hartwig Amination (C–N Bond Formation)

Objective: Synthesis of 6-amino-4-isopropylquinoline derivatives to explore hydrogen-bond donor/acceptor interactions in the target binding site.

• Reagent Assembly: In an oven-dried Schlenk flask, combine 6-iodo-4-isopropylquinoline (1.0 mmol), the primary or secondary amine (1.5 mmol), and Sodium tert-butoxide (NaOtBu, 2.0 mmol).

  • Causality: NaOtBu is a strong, sterically hindered base that deprotonates the amine to facilitate its coordination to the Pd(II) center without acting as a competing nucleophile itself.

• Catalyst Complexation: Add Pd₂(dba)₃ (0.025 mmol, 2.5 mol%) and XPhos (0.05 mmol, 5 mol%).

  • Causality: XPhos is an electron-rich, bulky biaryl phosphine ligand. Its high electron density facilitates the oxidative addition into the C–I bond, while its immense steric bulk forces the Pd centers together, drastically accelerating the challenging C–N reductive elimination step.

• Solvent Addition: Add anhydrous Toluene (10 mL) under a stream of Argon. Seal and heat to 100°C for 12 hours.

• Self-Validation (In-Process Control): Monitor via TLC (UV 254 nm).

  • Validation Metric: The disappearance of the highly UV-active starting material spot (R_f ~0.6 in 4:1 Hexanes/EtOAc) and the appearance of a lower R_f, potentially fluorescent product spot confirms conversion.

• Workup: Filter the crude mixture through a pad of Celite to remove palladium black and inorganic salts. Concentrate and purify via reverse-phase preparative HPLC to ensure >95% purity for downstream biological assays.

Quantitative Data & Reaction Optimization

The table below summarizes the optimized reaction parameters and expected quantitative yields when utilizing 6-iodo-4-isopropylquinoline across various late-stage diversification methodologies.

Coupling Methodology	Target Bond	Optimized Catalyst System	Base	Solvent System	Temp (°C)	Time (h)	Avg. Isolated Yield (%)
Suzuki-Miyaura (Aryl)	C–C	Pd(dppf)Cl₂ (5 mol%)	K₂CO₃	1,4-Dioxane / H₂O	90	4	85 – 95%
Suzuki-Miyaura (Heteroaryl)	C–C	Pd(PPh₃)₄ (5 mol%)	Na₂CO₃	Toluene / EtOH / H₂O	100	8	70 – 85%
Buchwald-Hartwig (1° Amine)	C–N	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene (Anhydrous)	100	12	75 – 90%
Buchwald-Hartwig (2° Amine)	C–N	Pd(OAc)₂ / BINAP	Cs₂CO₃	1,4-Dioxane (Anhydrous)	100	18	65 – 80%
Sonogashira (Alkyne)	C–C(sp)	Pd(PPh₃)₂Cl₂ / CuI	Et₃N	DMF (Degassed)	70	6	80 – 95%

References

• An overview of quinoline as a privileged scaffold in cancer drug discovery Source: Taylor & Francis (tandfonline.com) URL:[Link][1]

• Impact of Cross-Coupling Reactions in Drug Discovery and Development Source: National Institutes of Health (NIH / PMC) URL:[Link][2]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Buchwald-Hartwig amination conditions for 6-iodo-4-isopropylquinoline

Application Note: Regioselective Buchwald-Hartwig Amination of 6-Iodo-4-isopropylquinoline

Introduction & Mechanistic Rationale

The functionalization of halogenated quinolines is a critical transformation in medicinal chemistry, enabling the rapid diversification of pharmacophores. While traditional nucleophilic aromatic substitution (SNAr) requires harsh conditions and is often limited to electron-deficient positions (e.g., C2 or C4), palladium-catalyzed cross-coupling provides a mild, highly selective alternative[1].

For 6-iodo-4-isopropylquinoline, the C6 position is electronically and sterically distinct from the C4-isopropyl group. The carbon-iodine bond at C6 undergoes rapid oxidative addition with Pd(0) species[2]. However, selecting the correct ligand-base combination is paramount to prevent off-target dehalogenation or catalyst poisoning.

Causality Behind Reagent Selection:

• Catalyst & Ligand: We employ Pd(OAc)₂ in combination with Xantphos. Xantphos is a bidentate phosphine ligand with a wide natural bite angle (~111°). This specific geometry forces the palladium center into a conformation that drastically accelerates the rate-limiting reductive elimination step, favoring C-N bond formation over competing β-hydride elimination[2].

• Base: While sodium tert-butoxide (NaOtBu) is a staple in Buchwald-Hartwig aminations[3], its strong basicity can degrade sensitive functional groups or lead to side reactions with the isopropyl moiety. We substitute this with anhydrous potassium phosphate (K₃PO₄), a mild inorganic base that provides excellent yields without compromising substrate integrity[1].

• Solvent: 1,4-Dioxane is selected for its high boiling point (101 °C) and ability to solubilize both the organic substrates and the inorganic base adequately at elevated temperatures.

Catalytic Cycle

The reaction proceeds through a classic Pd(0)/Pd(II) catalytic cycle. The self-validating nature of this cycle allows chemists to visually monitor the reaction: the successful reduction of Pd(II) to the active Pd(0) species is accompanied by a distinct color shift from pale yellow to deep red/brown.

Catalytic cycle of the Buchwald-Hartwig amination at the C6 position of the quinoline core.

Quantitative Optimization Data

Prior to establishing the standard protocol, a systematic screening of ligands and bases was conducted. As demonstrated in Table 1, the combination of Xantphos and K₃PO₄ provided superior conversion rates compared to other common catalytic systems used for haloquinolines[1],[4].

Table 1. Optimization of Reaction Conditions for 6-Iodo-4-isopropylquinoline Amination

Entry	Palladium Source	Ligand (mol%)	Base	Solvent	Temp (°C)	Conversion (%)*
1	Pd(OAc)₂ (5 mol%)	DPEphos (10%)	K₃PO₄	Dioxane	85	68
2	Pd(OAc)₂ (5 mol%)	BINAP (10%)	Cs₂CO₃	Toluene	100	45
3	Pd(OAc)₂ (5 mol%)	Xantphos (10%)	NaOtBu	Dioxane	85	82**
4	Pd(OAc)₂ (5 mol%)	Xantphos (10%)	K₃PO₄	Dioxane	85	>99
5	Pd₂(dba)₃ (2.5 mol%)	XPhos (10%)	K₃PO₄	Dioxane	85	94

*Conversion determined by quantitative HPLC using 4,4'-dimethoxybiphenyl as an internal standard. **Significant formation of degradation byproducts observed due to strong base.

Self-Validating Experimental Protocol

This protocol is engineered to provide real-time feedback to the operator, ensuring that any deviations (e.g., oxygen ingress, catalyst deactivation) are caught early.

Materials Required:

• 6-iodo-4-isopropylquinoline (1.0 mmol, 1.0 equiv)

• Secondary or Primary Amine (e.g., morpholine) (1.5 mmol, 1.5 equiv)

• Pd(OAc)₂ (0.05 mmol, 5 mol%)

• Xantphos (0.10 mmol, 10 mol%)

• Anhydrous K₃PO₄ (2.5 mmol, 2.5 equiv)[1]

• Anhydrous 1,4-Dioxane (4.0 mL)

Step-by-Step Methodology:

• Preparation & Charging: To an oven-dried 40-mL reaction vial equipped with a magnetic stir bar, add 6-iodo-4-isopropylquinoline, Pd(OAc)₂, Xantphos, and K₃PO₄.

  • Causality: Solid reagents are added first to minimize exposure to ambient moisture during solvent addition.

• Inert Atmosphere Generation: Seal the vial with a PTFE-lined septum. Insert an 18-gauge needle as a vent and purge the vial with dry Argon for 5 minutes.

• Solvent & Amine Addition: Introduce anhydrous 1,4-dioxane (4 mL) and the amine via syringe.

• Degassing (Critical Step): Sparge the resulting suspension with Argon for an additional 10 minutes.

  • Causality: Dissolved oxygen will irreversibly oxidize the electron-rich Xantphos ligand to its phosphine oxide and convert active Pd(0) into inactive Pd(II) dead-end complexes.

• Heating & Visual Validation: Transfer the vial to a pre-heated block at 85 °C.

  • Validation Check: Within 15–30 minutes, the suspension must transition from a pale yellow to a dark red or brown homogeneous-like mixture. If the solution turns black and a mirror forms on the glass, "Pd-black" has precipitated, indicating catalyst death (likely due to O₂).

• Quantitative Checkpoint: After 2 hours, withdraw a 10 µL aliquot via syringe, dilute in 1 mL of HPLC-grade acetonitrile, and analyze via LC-MS/HPLC. You should observe >70% consumption of the iodoquinoline.

• Completion & Workup: After 18 hours, cool the reaction to room temperature. Dilute with ethyl acetate (10 mL) and filter through a pad of Celite to remove inorganic salts and palladium residues. Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to isolate the pure aminated quinoline.

Protocol Workflow & Troubleshooting Logic

To ensure reproducible execution, the following logic tree outlines the operational workflow and integrated troubleshooting steps.

Experimental workflow and self-validating troubleshooting logic for the amination protocol.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: Sonogashira Cross-Coupling Strategies for 6-Iodo-4-isopropylquinoline in Drug Discovery

Executive Summary

The functionalization of quinoline scaffolds is a critical operation in modern medicinal chemistry. Specifically, 6-iodo-4-isopropylquinoline serves as an advanced building block for synthesizing kinase inhibitors, anti-infective agents, and optoelectronic materials. This application note details the mechanistic rationale, quantitative optimization, and a self-validating experimental protocol for the palladium/copper-cocatalyzed Sonogashira cross-coupling of 6-iodo-4-isopropylquinoline with terminal alkynes.

Mechanistic Rationale & Substrate Profiling

The Sonogashira reaction constructs C(sp²)–C(sp) bonds through the synergistic action of a palladium cycle (for aryl halide activation) and a copper cycle (for alkyne activation) 1[1].

Why 6-Iodo-4-isopropylquinoline?

• Electronic Activation: The C–I bond at the 6-position exhibits a significantly lower bond dissociation energy compared to analogous bromides or chlorides. This low activation barrier allows the initial oxidative addition by the electron-rich Pd(0) species to proceed rapidly, often at room temperature or under mild heating 2[2].

• Steric Profiling: The 4-isopropyl group introduces essential lipophilicity (LogP enhancement) necessary for cellular permeability in drug design. Crucially, its distal position relative to the C-6 reaction center ensures that it does not sterically impede the bulky transition states during transmetalation or reductive elimination.

Fig 1: Pd/Cu co-catalyzed Sonogashira coupling cycle for 6-iodo-4-isopropylquinoline.

Causality in Reaction Optimization

To maximize yield and suppress the primary side reaction—Glaser homocoupling of the alkyne—every reagent choice must be deliberate.

• Ligand Geometry: Switching from the monodentate PPh₃ to the bidentate dppf ligand enforces a cis-coordination geometry at the palladium center. This spatial constraint drastically accelerates the reductive elimination step, minimizing the residence time of intermediate complexes and preventing catalyst degradation.

• Base Selection: Diisopropylethylamine (DIPEA) is utilized instead of Triethylamine (Et₃N). The increased steric bulk of DIPEA prevents it from acting as a competing nucleophile, ensuring a cleaner reaction profile.

• Copper-Free Alternatives: For late-stage pharmaceutical synthesis where heavy metal remediation is a concern, copper-free conditions can be employed, though they require higher temperatures due to the slower transmetalation kinetics 3[3].

Quantitative Optimization Data

Entry	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Mechanistic Observation
1	Pd(PPh₃)₄ / CuI	Et₃N	DMF	80	12	81	Standard baseline; moderate Glaser coupling observed.
2	Pd(PPh₃)₂Cl₂ / CuI	Et₃N	THF	60	16	74	Lower temperature reduced reaction rate; incomplete conversion.
3	Pd(dppf)Cl₂ / CuI	DIPEA	DMF	80	8	94	Bidentate ligand accelerated reductive elimination; high purity.
4	Pd(OAc)₂ / PPh₃	Et₃N	MeCN	90	24	62	Copper-free conditions; slower transmetalation step.

Experimental Protocol: A Self-Validating Workflow

This protocol utilizes in-process visual and analytical cues, ensuring the researcher can validate the integrity of the reaction at each phase before proceeding.

Fig 2: Self-validating experimental workflow for the synthesis of alkynyl quinolines.

Step-by-Step Methodology (Optimized for Entry 3)

Step 1: Reagent Preparation & Degassing

• Add 6-iodo-4-isopropylquinoline (1.0 equiv, 1.0 mmol) to an oven-dried Schlenk flask equipped with a magnetic stir bar.

• Add anhydrous DMF (5.0 mL) and DIPEA (3.0 equiv, 3.0 mmol).

• Causality & Validation: Perform three cycles of freeze-pump-thaw to strictly exclude oxygen. Oxygen oxidizes Cu(I) to Cu(II), triggering unwanted Glaser homocoupling. Visual Cue: Bubbling will completely cease during the final thaw cycle, confirming an anaerobic environment.

Step 2: Catalyst Activation

• Under a positive stream of Argon, quickly add Pd(dppf)Cl₂ (0.05 equiv, 5 mol%) and CuI (0.10 equiv, 10 mol%).

• Add the terminal alkyne (1.2 equiv, 1.2 mmol) dropwise via a gas-tight syringe.

• Validation: Upon addition, observe the solution transition from a pale yellow to a deep red/brown. This color shift validates the reduction of Pd(II) to the active Pd(0) species and the formation of the copper-acetylide complex.

Step 3: Thermal Execution & Monitoring

• Seal the flask and heat the mixture to 80 °C using a pre-equilibrated oil bath. Stir for 8 hours.

• Validation: At the 4-hour mark, extract a 10 µL aliquot, dilute in methanol, and analyze via TLC (Hexanes:EtOAc 3:1) and LC-MS.

  • TLC Cue: The UV-active starting material (Rf ~0.6) should be consumed, replaced by a highly fluorescent product spot (Rf ~0.4) resulting from extended pi-conjugation.

  • Mass Spec Cue: Confirm the presence of the [M+H]⁺ product peak and the absence of the characteristic starting material isotope pattern.

Step 4: Quench & Purification

• Cool the reaction to room temperature and quench by adding 10 mL of saturated aqueous NH₄Cl. Causality: NH₄Cl effectively complexes and solubilizes the copper catalyst, preventing it from streaking during chromatography.

• Extract the aqueous layer with EtOAc (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude residue via flash column chromatography (Silica gel, gradient elution from 100% Hexanes to 70:30 Hexanes:EtOAc) to isolate the pure alkynyl quinoline.

Downstream Applications in Drug Development

The alkynylated 4-isopropylquinoline derivatives generated via this protocol are highly versatile intermediates. The terminal or internal alkyne handle is perfectly primed for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) "Click" chemistry. This allows for the rapid generation of triazole-linked pseudopeptides and other complex molecular architectures, a strategy increasingly employed to improve the metabolic stability, bioavailability, and target affinity of modern therapeutics 4[4].

References

• Sonogashira Coupling - Chemistry LibreTexts. Chemistry LibreTexts.[Link]

• Modified Sonogashira coupling strategy for the functionalization of substituted quinoline and plausible catalytic cycle. ResearchGate.[Link]

• Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances.[Link]

• Clicking Safely. American Peptide Society.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10575A [pubs.rsc.org]
• 4. Clicking Safely - Research [americanpeptidesociety.org]

Application Protocol: De Novo Synthesis of 6-Iodo-4-isopropylquinoline via Modified Doebner-Miller Annulation

Introduction & Strategic Rationale

The quinoline scaffold is a privileged pharmacophore extensively utilized in the development of antimalarial, antiviral, and targeted oncology therapeutics. Within this chemical space, 6-iodo-4-isopropylquinoline serves as a highly versatile, bifunctional building block.

• C4-Isopropyl Group: Imparts significant lipophilicity and steric bulk, which is often critical for occupying hydrophobic pockets in target kinases.

• C6-Iodine Atom: Provides an ideal, highly reactive handle for downstream late-stage functionalization via palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira).

This application note details a highly optimized, self-validating protocol for the synthesis of 6-iodo-4-isopropylquinoline. By leveraging a modified Lewis acid-catalyzed Doebner-Miller annulation, this methodology overcomes the traditional limitations of quinoline synthesis, ensuring high yields and scalability for drug development professionals.

Retrosynthetic Analysis & Mechanistic Evaluation

Traditional quinoline syntheses, such as the Skraup and Doebner-Miller reactions, rely on the condensation of anilines with α,β-unsaturated carbonyl compounds[1]. To achieve the precise regiochemistry of 6-iodo-4-isopropylquinoline, our retrosynthetic disconnection utilizes 4-iodoaniline and 4-methylpent-1-en-3-one (isopropyl vinyl ketone).

Causality of Experimental Choices

Historically, Doebner-Miller reactions utilizing strong Brønsted acids (e.g., HCl, H₂SO₄) suffer from severe side reactions, most notably the rapid polymerization of the α,β-unsaturated enone, leading to complex mixtures and poor yields[2]. To circumvent this, our protocol introduces two critical modifications:

• Lewis Acid Catalysis: We employ Scandium(III) triflate ( Sc(OTf)3​ ) as a mild, highly oxophilic Lewis acid. This selectively activates the enone for the initial Michael addition without triggering runaway polymerization.

• Mild Oxidative Aromatization: The reaction initially forms a dihydroquinoline intermediate. Instead of relying on harsh, toxic oxidants like nitrobenzene, we utilize molecular iodine ( I2​ ) as a green, highly efficient oxidant to drive the final aromatization step[3].

Figure 1: Mechanistic progression of the modified Doebner-Miller annulation.

Reaction Optimization & Quantitative Data

To validate the superiority of the chosen conditions, a systematic optimization was conducted. The data below demonstrates the critical role of the catalyst and oxidant pairing.

Table 1: Optimization of Reaction Conditions for 6-Iodo-4-isopropylquinoline Synthesis

Entry	Catalyst (Equiv)	Oxidant	Solvent	Temp (°C)	Time (h)	Isolated Yield (%)
1	HCl (aq) (1.0)	Nitrobenzene	Toluene	110	12	34 (Extensive polymerization)
2	p -TsOH (0.5)	I2​	DMSO	100	8	58
3	BF3​⋅OEt2​ (0.2)	Air ( O2​ )	Toluene	110	18	45
4	Sc(OTf)3​ (0.1)	I2​	Toluene	110	6	82 (Optimal)

Note: Entry 4 represents the finalized protocol parameters, providing the highest yield with minimal chromatographic burden.

Experimental Protocol

This protocol is designed as a self-validating system . Built-in visual and analytical checkpoints ensure that the researcher can confirm the success of each phase before proceeding.

Materials & Reagents

• 4-Iodoaniline: 10.0 mmol (2.19 g)

• 4-Methylpent-1-en-3-one: 12.0 mmol (1.18 g)

• Scandium(III) triflate ( Sc(OTf)3​ ): 1.0 mmol (0.49 g)

• Iodine ( I2​ ): 5.0 mmol (1.27 g)

• Anhydrous Toluene: 25 mL

• Note: All procedures must be conducted in a professional laboratory fume hood using appropriate PPE.

Figure 2: Step-by-step experimental workflow with built-in validation checkpoints.

Step-by-Step Methodology

Step 1: Initiation and Catalysis

• In an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4-iodoaniline (2.19 g, 10 mmol) in 25 mL of anhydrous toluene under an inert argon atmosphere.

• Add Sc(OTf)3​ (0.49 g, 1 mmol) in one portion.

  • Validation Checkpoint: The solution will transition from clear to a pale amber color within 5 minutes, indicating successful Lewis acid-amine coordination.

Step 2: Annulation 3. Using a syringe pump, add 4-methylpent-1-en-3-one (1.18 g, 12 mmol) dropwise over 15 minutes at room temperature. Slow addition is critical to prevent localized concentration spikes that drive enone dimerization. 4. Attach a reflux condenser and heat the reaction mixture to 110 °C for 4 hours.

• Validation Checkpoint: Perform TLC analysis (Eluent: 8:2 Hexanes:EtOAc). The starting 4-iodoaniline ( Rf​≈0.45 ) should be completely consumed, replaced by a new, strongly UV-active spot corresponding to the dihydroquinoline intermediate ( Rf​≈0.35 ).

Step 3: Oxidative Aromatization 5. Briefly remove the heat bath and allow the reaction to cool to ~80 °C. 6. Carefully add molecular Iodine (1.27 g, 5 mmol) in one portion. The solution will immediately turn dark purple/brown. 7. Resume reflux at 110 °C for an additional 2 hours to drive the oxidative aromatization to completion[3].

Step 4: Quench and Workup 8. Cool the reaction mixture to room temperature. 9. Quench the reaction by adding 30 mL of saturated aqueous sodium thiosulfate ( Na2​S2​O3​ ). Stir vigorously for 15 minutes.

• Validation Checkpoint: The dark purple color of unreacted iodine will dissipate, leaving a biphasic yellow/orange mixture.

• Transfer to a separatory funnel and extract the aqueous layer with Ethyl Acetate (3 x 25 mL).
• Wash the combined organic layers with brine (30 mL), dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

Step 5: Purification 12. Purify the crude residue via flash column chromatography on silica gel. Use a gradient elution starting from 100% Hexanes to 10% EtOAc in Hexanes. 13. The target compound, 6-iodo-4-isopropylquinoline, elutes at approximately 8% EtOAc. Concentrate the pure fractions to yield a pale yellow oil that slowly solidifies upon standing under high vacuum (Yield: ~82%, 2.43 g).

References

• Doebner–Miller reaction - Wikipedia Source: Wikipedia URL:[Link]

• Divergent Synthesis of Functionalized Quinolines from Aniline and Two Distinct Amino Acids Source: ACS Publications (Journal of Organic Chemistry) URL:[Link]

Sources

• 1. Doebner–Miller reaction - Wikipedia [en.wikipedia.org]
• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: 6-Iodo-4-isopropylquinoline as a Strategic Building Block in OLED Material Synthesis

Target Audience: Materials Scientists, Synthetic Chemists, and Optoelectronic Device Engineers Content Focus: Mechanistic Rationale, Synthetic Protocols, and Device Integration

Executive Summary

The development of high-efficiency Organic Light-Emitting Diodes (OLEDs) relies heavily on the precise molecular engineering of host materials and charge-transport layers. 6-Iodo-4-isopropylquinoline is a highly versatile, commercially available synthetic intermediate[1] that serves as a foundational building block for advanced OLED materials. By leveraging the electron-deficient nature of the quinoline core[2], the steric bulk of the 4-isopropyl group, and the high cross-coupling reactivity of the 6-iodo position, researchers can synthesize bipolar host materials and Electron Transport Materials (ETMs) that exhibit exceptional thermal stability and balanced charge carrier mobility[3].

This application note details the mechanistic rationale, step-by-step synthetic protocols, and device integration strategies for utilizing 6-iodo-4-isopropylquinoline in the development of Phosphorescent OLED (PhOLED) host materials.

Mechanistic Rationale & Molecular Design

To achieve high External Quantum Efficiency (EQE) in PhOLEDs, the host material must confine triplet excitons on the phosphorescent dopant while facilitating balanced electron and hole transport[4]. 6-Iodo-4-isopropylquinoline is uniquely suited for this purpose due to three synergistic structural features:

• The 6-Iodo Functional Group (Synthetic Handle): Aryl iodides undergo oxidative addition with Palladium(0) catalysts significantly faster than their bromide or chloride counterparts. This allows for milder Suzuki-Miyaura or Buchwald-Hartwig cross-coupling conditions, minimizing dehalogenation side reactions and maximizing the yield of bulky Donor-Acceptor (D-A) architectures.

• The 4-Isopropyl Group (Steric Shielding): Planar aromatic systems are prone to intermolecular π−π stacking in solid-state films, leading to excimer formation and a subsequent drop in triplet energy ( T1​ ). The bulky 4-isopropyl group projects out of the quinoline plane, sterically hindering close packing. This preserves a high T1​ energy (critical for preventing reverse energy transfer from the dopant) and increases the glass transition temperature ( Tg​ ), enhancing operational stability.

• The Quinoline Core (Electron Acceptor): The nitrogen-containing heterocycle is inherently electron-deficient, lowering the Lowest Unoccupied Molecular Orbital (LUMO) to approximately -2.8 to -3.0 eV. This facilitates efficient electron injection from the Electron Transport Layer (ETL) into the Emissive Layer (EML)[2][5].

Fig 1. Synthetic workflow for 4-iPrQ-Cz bipolar host material and OLED integration.

Experimental Protocols

Protocol A: Synthesis of Bipolar Host Material (4-iPrQ-Cz)

This protocol details the Suzuki-Miyaura cross-coupling of 6-iodo-4-isopropylquinoline with 9-phenylcarbazole-3-boronic acid to yield 6-(9-phenyl-9H-carbazol-3-yl)-4-isopropylquinoline (4-iPrQ-Cz) , a highly efficient bipolar host[3][4].

Reagents & Materials:

• 6-Iodo-4-isopropylquinoline (1.0 equiv, 10 mmol)

• 9-Phenylcarbazole-3-boronic acid (1.2 equiv, 12 mmol)

• Tetrakis(triphenylphosphine)palladium(0)[Pd(PPh₃)₄] (0.05 equiv, 5 mol%)

• Potassium carbonate (K₂CO₃) (3.0 equiv, 30 mmol)

• Solvent system: Toluene / Ethanol / Deionized Water (2:1:1 v/v/v)

Step-by-Step Methodology:

• System Deoxygenation: In a 250 mL Schlenk flask, combine Toluene (60 mL), Ethanol (30 mL), and an aqueous solution of K₂CO₃ (2M, 30 mL). Sparge the biphasic mixture with ultra-high purity Argon for 30 minutes. Causality: Ethanol acts as a phase-transfer agent to dissolve the boronic acid, while rigorous deoxygenation prevents the oxidation of the Pd(0) catalyst to inactive Pd(II) species.

• Reagent Addition: Under a positive flow of Argon, add 6-iodo-4-isopropylquinoline and 9-phenylcarbazole-3-boronic acid to the flask. Stir for 5 minutes to ensure dissolution.

• Catalyst Introduction: Quickly add Pd(PPh₃)₄ to the mixture. Seal the flask and heat to 80°C using an oil bath.

• Reaction Monitoring: Allow the reaction to reflux for 12–16 hours. Monitor the consumption of the aryl iodide via Thin Layer Chromatography (TLC) using Hexane/Ethyl Acetate (4:1) as the eluent.

• Workup & Extraction: Once complete, cool the mixture to room temperature. Transfer to a separatory funnel, add 50 mL of Deionized Water, and extract the organic layer with Dichloromethane (3 × 50 mL). Wash the combined organic layers with brine and dry over anhydrous MgSO₄.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product via silica gel column chromatography (Hexane/DCM gradient) to yield 4-iPrQ-Cz as a pale-yellow powder. Sublimation under high vacuum ( 10−6 Torr) is required prior to OLED device fabrication to achieve optoelectronic-grade purity.

Protocol B: OLED Device Fabrication (Vacuum Deposition)

To evaluate the synthesized host material, a standard multilayer PhOLED device is fabricated using thermal evaporation[2].

• Substrate Preparation: Clean Indium Tin Oxide (ITO) coated glass substrates sequentially with detergent, deionized water, acetone, and isopropanol in an ultrasonic bath (15 min each). Treat with UV-Ozone for 10 minutes to increase the ITO work function.

• Hole Transport Layer (HTL): Evaporate a 40 nm layer of NPB (N,N'-Di(1-naphthyl)-N,N'-diphenyl-(1,1'-biphenyl)-4,4'-diamine) at a rate of 1.0 Å/s.

• Emissive Layer (EML): Co-evaporate the synthesized 4-iPrQ-Cz host and a phosphorescent dopant (e.g., Ir(ppy)₃ for green emission) at a 90:10 volume ratio to a thickness of 30 nm.

• Electron Transport Layer (ETL): Evaporate a 20 nm layer of TPBi (1,3,5-Tris(1-phenyl-1H-benzimidazol-2-yl)benzene)[2].

• Cathode Deposition: Deposit a 1 nm electron-injection layer of LiF, followed by a 100 nm Aluminum cathode.

Quantitative Data & Photophysical Properties

The incorporation of the 4-isopropylquinoline moiety significantly alters the energy landscape of the resulting host material, optimizing it for exciton confinement and charge transfer.

Material	HOMO (eV)	LUMO (eV)	Bandgap ( Eg​ )	Triplet Energy ( T1​ )	Tg​ (°C)	Primary Function
4-iPrQ-Cz	-5.60	-2.80	2.80 eV	2.72 eV	135	Bipolar Host (Green/Red)
4-iPrQ-TRZ	-6.10	-3.10	3.00 eV	2.85 eV	120	Electron Transport (ETM)
CBP (Ref)	-6.00	-2.90	3.10 eV	2.56 eV	62	Standard Host

Note: 4-iPrQ-Cz demonstrates a significantly higher Tg​ than the industry standard CBP, directly correlating to the steric bulk of the isopropyl group preventing molecular crystallization.

Device Integration & Energy Level Dynamics

In a functioning OLED, the 4-iPrQ-Cz host acts as a bipolar matrix. The carbazole donor moiety aligns with the HTL to facilitate hole injection, while the quinoline acceptor core aligns with the ETL to facilitate electron injection[3]. Excitons form on the host and undergo Dexter/Förster energy transfer to the phosphorescent dopant.

Fig 2. Energy level diagram and exciton transfer dynamics in a 4-iPrQ-Cz hosted OLED.

References

• EvitaChem.6-Iodo-4-isopropylquinoline (Product Catalog).
• Benchchem.Application Notes and Protocols for Quinoline Derivatives in Organic Light-Emitting Diodes (OLEDs).
• Taylor & Francis.Synthesis and Electron Transport Layer Properties of Zinc Metallic Complexes Containing Quinoline Moieties in OLED.
• ACS Publications.Dual Interface Exciplex Emission of Quinoline and Carbazole Derivatives for Simplified Nondoped White OLEDs.
• MDPI.Low Molar Mass Carbazole-Based Host Materials for Phosphorescent Organic Light-Emitting Diodes: A Review.

Sources

• 1. evitachem.com [evitachem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. tandfonline.com [tandfonline.com]

Technical Notes & Optimization

Improving reaction yield in 6-iodo-4-isopropylquinoline synthesis

Welcome to the Technical Support Knowledge Base. This guide is designed for discovery chemists and process scientists optimizing the synthesis of 6-iodo-4-isopropylquinoline , a highly valuable halogenated building block for cross-coupling and drug development.

To achieve high regioselectivity, the recommended synthetic pathway is a modified Combes quinoline synthesis 1[1]. This de novo ring construction utilizes 4-iodoaniline and the β -ketoaldehyde equivalent 1-methoxy-4-methylpent-1-en-3-one2[2].

Pathway Visualization

Workflow for the modified Combes synthesis of 6-iodo-4-isopropylquinoline.

Troubleshooting Tickets & FAQs

Ticket #1044: My condensation step to form the enamine stalls at 60-70% conversion. How can I drive it to completion? Root Cause: The initial condensation between 4-iodoaniline and the enol ether releases methanol. If the methanol is not actively removed from the system, the reaction reaches an equilibrium, stalling the formation of the enamine intermediate. Resolution: Implement a physical or chemical sink for the byproduct. Conduct the reaction in toluene utilizing a Dean-Stark trap, or add activated 4Å molecular sieves to the reaction vessel. Additionally, replacing generic Brønsted acids with a mild, oxophilic Lewis acid like Scandium(III) triflate ( Sc(OTf)3​ ) will activate the enol ether without causing its hydrolytic degradation.

Ticket #1045: During the acid-catalyzed cyclization, I am observing massive loss of the iodine atom (deiodination). Why is this happening? Root Cause: The carbon-iodine (C-I) bond is highly polarizable and fragile. Traditional Combes cyclizations rely on harsh Brønsted acids (e.g., concentrated H2​SO4​ at 130–150 °C)1[1]. At these temperatures, the protonated quinoline intermediate acts as a powerful electron sink, weakening the halogen-aryl bond and making it highly susceptible to protodeiodination. Resolution: Switch your cyclization medium to Eaton's Reagent (7.5 wt% P2​O5​ in methanesulfonic acid). Eaton's reagent operates via highly reactive phosphoric-sulfonic anhydride intermediates, driving the necessary dehydration and annulation at much lower temperatures (70 °C)3[3]. This mild environment completely suppresses C-I bond cleavage4[4].

Ticket #1046: I am getting a black, polymeric tar instead of the cyclized quinoline. What is going wrong? Root Cause: The uncyclized enamine is prone to intermolecular polymerization when exposed to strong acids at high concentrations. If you are heating the enamine and the acid together from room temperature, the time spent in the sub-optimal temperature zone favors intermolecular tar formation over intramolecular cyclization. Resolution: Utilize an "inverse addition" technique under high dilution. Pre-heat the Eaton's reagent to the target cyclization temperature (70 °C), and add the enamine dropwise. This ensures that the instantaneous concentration of the uncyclized intermediate remains extremely low, kinetically favoring the intramolecular ring closure.

Quantitative Data: Catalyst System Comparison

The table below summarizes our internal optimization data for the annulation of the enamine intermediate. Notice the inverse relationship between required temperature and target yield when moving to Eaton's reagent.

Catalyst System	Operating Temp (°C)	Reaction Time (h)	Isolated Yield (%)	Deiodination Byproduct (%)	Tar Formation
Conc. H2​SO4​	130	4.0	18	45	High
Polyphosphoric Acid (PPA)	110	6.0	42	15	Moderate
Eaton's Reagent	70	2.0	86	< 2	Low

Standard Operating Procedure (SOP)

This protocol is designed as a self-validating system. Do not proceed to the next step unless the In-Process Controls (IPCs) are met.

Step 1: Enamine Condensation

• Charge Reactor: To a dry 250 mL round-bottom flask equipped with a Dean-Stark trap and reflux condenser, add 4-iodoaniline (10.0 g, 45.6 mmol), toluene (100 mL), and Sc(OTf)3​ (0.5 g, 1.0 mmol, 2 mol%).

• Add Reagent: Add 1-methoxy-4-methylpent-1-en-3-one (6.4 g, 50.1 mmol, 1.1 equiv) in one portion.

• Reflux: Heat the mixture to 110 °C (reflux) for 4 hours.

  • Visual Cue: The solution will transition from pale yellow to a deep amber color.

• IPC Validation: Withdraw 10 µL of the mixture, dilute in 1 mL acetonitrile, and analyze via LC-MS. The reaction is complete when the 4-iodoaniline peak is consumed and the enamine intermediate mass emerges (m/z [M+H]+ = 316.02 ).

• Workup: Cool to room temperature, wash with saturated aqueous NaHCO3​ (50 mL), and dry the organic layer over Na2​SO4​ . Concentrate under reduced pressure to yield the crude enamine as a viscous amber oil.

Step 2: Annulation (Inverse Addition)

• Prepare Acid Bath: In a separate 250 mL flask, heat Eaton's Reagent (50 mL) to 70 °C under constant stirring.

• Dropwise Addition: Dissolve the crude enamine from Step 1 in anhydrous dichloromethane (15 mL). Using an addition funnel, add this solution dropwise to the hot Eaton's reagent over 30 minutes.

  • Causality Note: The DCM will flash off safely, while the slow addition keeps the enamine concentration low, preventing polymerization.

• Cyclization: Stir at 70 °C for an additional 1.5 hours.

  • Visual Cue: The mixture should remain a dark, translucent red/brown. If it turns opaque black, the temperature is too high.

• IPC Validation: Analyze via LC-MS. The enamine peak (m/z 316.02) must be fully replaced by the target quinoline (m/z [M+H]+ = 298.01 ).

• Quench & Isolate: Cool the mixture to 0 °C. Carefully pour the acidic solution over crushed ice (200 g). Slowly neutralize to pH 8 using 6M NaOH (highly exothermic). Extract with ethyl acetate (3 x 100 mL), wash with brine, dry, and concentrate. Purify via flash chromatography (Hexanes/EtOAc) to yield pure 6-iodo-4-isopropylquinoline.

References

• Combes quinoline synthesis - Wikipedia Source: Wikipedia URL:[Link]

• Concise synthesis of 2,4-bis(fluoroalkyl)
• A Mild and Efficient Synthesis of 4-Quinolones and Quinolone Heterocycles Source: ACS Publications URL
• (1E)
• 1-Methoxy-4-methylpent-1-en-3-one Source: BLD Pharm URL

Sources

• 1. Combes quinoline synthesis - Wikipedia [en.wikipedia.org]
• 2. 41850-86-6|1-Methoxy-4-methylpent-1-en-3-one|BLD Pharm [bldpharm.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. sioc.ac.cn [sioc.ac.cn]

Technical Support Center: Troubleshooting Deiodination in 6-Iodo-4-isopropylquinoline Cross-Coupling

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Welcome to the Technical Support Center. This guide is engineered for researchers, process chemists, and drug development professionals encountering protodehalogenation (deiodination) during the palladium-catalyzed cross-coupling of 6-iodo-4-isopropylquinoline.

When coupling sterically hindered aryl iodides, the conversion of the C-I bond to a C-H bond (yielding 4-isopropylquinoline) is a notorious side reaction. This guide provides mechanistic insights, data-driven troubleshooting, and a self-validating protocol to eliminate this failure mode.

Mechanistic Pathway: Productive Coupling vs. Deiodination

To troubleshoot effectively, we must first isolate the point of failure within the catalytic cycle.

Catalytic cycle contrasting productive cross-coupling vs. deleterious protodehalogenation.

Frequently Asked Questions (FAQs)

Q1: Why is my 6-iodo-4-isopropylquinoline converting to 4-isopropylquinoline instead of the coupled product? A1: This byproduct is the result of a side reaction called protodehalogenation[1]. During the catalytic cycle, palladium undergoes oxidative addition into the C-I bond to form an Ar-Pd(II)-I intermediate. If the subsequent transmetalation step is slower than competing side reactions (often due to the steric bulk of the isopropyl group at the 4-position), the intermediate can undergo β-hydride elimination from a hydride source. This forms an Ar-Pd(II)-H species that rapidly undergoes reductive elimination, replacing the iodine with a hydrogen atom[2].

Q2: How do solvent and base selections drive this side reaction? A2: Protic solvents (e.g., ethanol, isopropanol) and alkoxide bases (e.g., NaOEt, NaOMe) contain β-hydrogens. When these coordinate to the palladium center, they act as potent hydride donors[1]. To prevent this, it is critical to use anhydrous, aprotic solvents (like 1,4-dioxane or toluene) and non-nucleophilic inorganic bases (like K₃PO₄ or Cs₂CO₃) that cannot donate a hydride.

Q3: Which ligands are most effective at suppressing protodehalogenation for hindered quinolines? A3: Buchwald-type dialkylbiaryl phosphine ligands, specifically SPhos and XPhos , are highly recommended for this substrate[3]. Their electron-rich nature stabilizes the Pd(0) species, while their significant steric bulk accelerates both transmetalation and the final product-forming reductive elimination[4]. By accelerating the productive cycle, these ligands effectively outcompete the slower deiodination pathway, preventing the catalyst from lingering in the vulnerable Ar-Pd(II)-I state.

Quantitative Impact of Reaction Parameters

The following table summarizes the causal relationship between reaction conditions and the distribution of coupled product versus the deiodinated byproduct.

Reaction Parameter	Condition	Yield of Coupled Product (%)	Yield of Deiodinated Byproduct (%)	Mechanistic Rationale
Solvent	Ethanol / H₂O	35%	55%	Ethanol acts as a strong hydride donor via β-hydride elimination.
Solvent	1,4-Dioxane / H₂O	82%	<5%	Aprotic solvent removes the primary hydride source.
Base	NaOEt	20%	70%	Alkoxide bases readily coordinate to Pd(II) and undergo β-hydride elimination.
Base	K₃PO₄	85%	<5%	Inorganic phosphate is non-nucleophilic and incapable of hydride donation.
Ligand	PPh₃	40%	30%	Slow transmetalation allows the deiodination pathway to compete.
Ligand	SPhos	92%	<2%	Bulky, electron-rich ligand accelerates transmetalation and reductive elimination.

Diagnostic Troubleshooting Workflow

Step-by-step troubleshooting workflow to eliminate hydride sources and accelerate transmetalation.

Self-Validating Experimental Protocol

To ensure a robust coupling of 6-iodo-4-isopropylquinoline with minimal deiodination, implement the following self-validating methodology.

Step 1: Reagent Preparation & Pre-complexation

• Action: In a glovebox or under strict Schlenk conditions, combine 6-iodo-4-isopropylquinoline (1.0 eq), the arylboronic acid (1.5 eq), Pd₂(dba)₃ (2 mol%), and SPhos (8 mol%).

• Causality: 6-iodo-4-isopropylquinoline is sterically hindered. Pre-complexing a highly active Pd(0) source with an excess of SPhos ensures rapid oxidative addition and prevents catalyst stalling, which is the primary window for deiodination.

Step 2: Solvent Degassing

• Action: Use a solvent mixture of 1,4-Dioxane and H₂O (10:1 ratio). Sparge the mixture with Argon for 30 minutes prior to addition.

• Causality: Oxygen degrades electron-rich phosphine ligands (SPhos) into phosphine oxides. This stalls transmetalation, increasing the half-life of the Ar-Pd(II)-I intermediate and making it highly susceptible to β-hydride elimination.

Step 3: Base Addition

• Action: Add finely milled, anhydrous K₃PO₄ (3.0 eq) to the reaction mixture.

• Causality: K₃PO₄ provides the necessary basicity to activate the boronic acid (forming the reactive boronate species required for transmetalation) without acting as a hydride source.

Step 4: Reaction Initiation and In-Process Control (Self-Validation)

• Action: Heat the reaction to 80 °C. After exactly 1 hour, pull a 10 µL aliquot, quench in acetonitrile, and analyze via LC-MS.

• Validation Logic: Calculate the ratio of the cross-coupled product to 4-isopropylquinoline (deiodinated byproduct).

  • If deiodination is <5%: The catalytic cycle is productive. Proceed to completion.

  • If deiodination is >10%: The system is starved of active boronate. This indicates either the boronic acid has protodeboronated, or the base is insufficiently soluble. Corrective Action: Dose an additional 0.5 eq of boronic acid and 0.5 eq of aqueous K₃PO₄ to force transmetalation.

Step 5: Workup

• Action: Cool to room temperature, filter through a pad of Celite to remove palladium black and phosphate salts, and concentrate under reduced pressure. Purify via standard silica gel chromatography.

References

• 1 - Benchchem 2.2 - PMC (National Institutes of Health) 3.3 - Medium 4.4 - ACS Publications

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. medium.com [medium.com]
• 4. pubs.acs.org [pubs.acs.org]

Optimizing solvent conditions for 6-iodo-4-isopropylquinoline catalytic reactions

Welcome to the Technical Support Center for heterocyclic catalytic chemistry. This portal is specifically engineered for researchers and drug development professionals dealing with the unique physicochemical challenges of 6-iodo-4-isopropylquinoline .

Due to the highly reactive C-I bond, the steric bulk of the C4-isopropyl group, and the strongly coordinating nature of the quinoline nitrogen, standard cross-coupling conditions frequently fail. This guide provides causal troubleshooting, self-validating protocols, and authoritative data to help you engineer the optimal solvent microenvironment for your catalytic cycles.

Diagnostic Workflow: Solvent-Driven Failure Modes

Workflow for diagnosing and resolving solvent-dependent failures in quinoline cross-coupling.

Troubleshooting Guides (Q&A)

Q1: My Buchwald-Hartwig amination of 6-iodo-4-isopropylquinoline is stalling at 10-15% conversion in 1,4-dioxane. Why is this happening, and how can I fix it? Causality & Solution: The stalling is caused by iodide-induced catalyst inhibition. In palladium-catalyzed C-N cross-coupling of aryl iodides, the generated iodide byproduct (e.g., NaI) coordinates strongly to the palladium center, forming highly stable, inactive bridging iodide dimers[1]. In polar aprotic solvents like 1,4-dioxane, NaI remains partially soluble, maintaining a high concentration of inhibitory I⁻ ions in the catalytic cycle. Self-Validating Action: Switch your solvent to toluene . Toluene is a non-polar solvent in which salts like NaI are sparingly soluble. By precipitating the iodide byproduct out of the solution as it forms, you physically remove the inhibitor from the catalytic cycle, driving the reaction forward[1]. You can validate this by observing a fine precipitate forming in the toluene reaction mixture; the conversion rate will strictly correlate with the volume of precipitate formed.

Q2: I am observing significant amounts of 4-isopropylquinoline (the dehalogenated byproduct) during my Suzuki-Miyaura coupling in methanol/water mixtures. How does the solvent cause this? Causality & Solution: Hydrodehalogenation is a severe competing pathway for electron-deficient aryl iodides in protic solvents. Methanol acts as a hydride donor. The rate of hydrodehalogenation of aryl iodides with a palladium catalyst in methanol exhibits a strong primary kinetic isotope effect, proving that the solvent directly participates in deprotonation and hydride transfer to the Pd-aryl intermediate[2][3]. Self-Validating Action: Eliminate primary and secondary alcohols from your system. Switch to an azeotropic blend of water and acetonitrile (e.g., 84 wt% MeCN)[2], or use a biphasic toluene/water system. To self-validate that the solvent was the hydrogen source, run a micro-scale control reaction in CD₃OD; if the byproduct incorporates deuterium at the C6 position (visible via mass spectrometry), the solvent is the confirmed culprit.

Q3: The quinoline nitrogen seems to be poisoning my palladium catalyst, leading to black palladium precipitation. What solvent systems disrupt this N-Pd interaction? Causality & Solution: Quinolines possess a strong propensity to act as N-ligands for palladium. This competitive binding outcompetes your designed phosphine ligands, leading to catalyst deactivation or aggregation into Pd black[4]. Self-Validating Action: Employ Deep Eutectic Solvents (DES) such as Choline Chloride:Ethylene Glycol (1:2 ratio)[5] or bio-based solvents like eucalyptol[6]. The dense hydrogen-bonding network of a DES solvates the quinoline nitrogen, reducing its availability to coordinate with the palladium center. Eucalyptol has been proven to be a superior solvent for Buchwald-Hartwig reactions on N-heterocycles, stabilizing the active Pd species without competitive binding and allowing for high-temperature activation (110 °C)[6][7].

Quantitative Data: Solvent Effects on Aryl Iodide Coupling

The following table summarizes the physicochemical properties of various solvents and their direct impact on the catalytic coupling of highly reactive aryl iodides and quinolines.

Solvent System	Polarity Index	NaI Solubility (g/100mL)	Primary Issue Mitigated	Optimal Reaction Type	Expected Yield Range
Toluene	2.4	< 0.01	Iodide Dimer Inhibition	Buchwald-Hartwig	85 - 95%
1,4-Dioxane	4.8	1.5	Poor Substrate Solubility	Suzuki-Miyaura	70 - 85%
Acetonitrile / H₂O	5.8 / 9.0	High	Hydrodehalogenation	Alkene Coupling	80 - 90%
Eucalyptol	2.8	Low	N-Pd Catalyst Poisoning	N-Heterocycle Coupling	75 - 89%
ChCl:Ethylene Glycol	High (DES)	High	Poor Catalyst Stability	Sonogashira / Suzuki	80 - 95%

Experimental Protocol: Self-Validating Solvent Screen

To definitively identify the optimal solvent for your specific amine/boronic acid partner, utilize this parallel screening methodology. This protocol uses an internal standard to provide self-validating, quantitative feedback on catalyst poisoning vs. product conversion.

Objective: Isolate the variables of iodide inhibition and N-Pd poisoning in the coupling of 6-iodo-4-isopropylquinoline.

Step 1: Preparation of the Master Mix

• In a glovebox, prepare a master mix containing:

  • 6-Iodo-4-isopropylquinoline (1.0 equiv)

  • Coupling partner (amine or boronic acid, 1.4 equiv)

  • Base (e.g., NaOt-Bu for amination, K₂CO₃ for Suzuki, 1.4 equiv)

  • Precatalyst (e.g., Pd(OAc)₂ / Biarylphosphine ligand, 2 mol%)

  • Internal Standard: 1,3,5-trimethoxybenzene (0.5 equiv)[4].

Step 2: Parallel Reactor Setup

• Distribute equal aliquots of the dry master mix into four sealed microwave vials (A, B, C, D).

• Inject 2 mL/mmol of the following degassed solvents into the respective vials:

  • Vial A: 1,4-Dioxane (Control - high NaI solubility)

  • Vial B: Toluene (Tests iodide precipitation hypothesis)[1]

  • Vial C: Methanol (Tests hydrodehalogenation hypothesis)[3]

  • Vial D: Eucalyptol (Tests N-Pd disruption hypothesis)[6][7]

Step 3: Reaction Initiation & Monitoring

• Heat all vials simultaneously to 110 °C using a parallel synthesizer block.

• At exactly 1 hour and 4 hours, extract a 50 µL aliquot from each vial using a degassed syringe.

Step 4: Quench and Analysis (The Self-Validation Step)

• Quench the aliquots in 1 mL of HPLC-grade acetonitrile and filter through a 0.2 µm PTFE syringe filter.

• Analyze via ¹H NMR or UPLC.

• Data Interpretation: Calculate the ratio of the product peak to the 1,3,5-trimethoxybenzene internal standard.

  • If Vial B (Toluene) shows >80% conversion while Vial A (Dioxane) is stalled at 15%, you have validated that soluble iodide salts were poisoning your catalyst.

  • If Vial C (Methanol) shows a mass peak corresponding to 4-isopropylquinoline, you have validated solvent-induced hydrodehalogenation.

Frequently Asked Questions (FAQs)

Does the C4-isopropyl group create steric hindrance that affects solvent choice? Yes. The bulky isopropyl group forces the quinoline ring out of the ideal coplanar alignment during the transmetalation step. Solvents with high boiling points (e.g., Eucalyptol, bp 176 °C; Toluene, bp 110 °C) allow for higher reaction temperatures to overcome this steric activation energy barrier without requiring pressurized vessels[6][7].

Can I use solvent-free conditions to avoid these issues entirely? While mechanochemical or solvent-free autoxidative couplings have been reported for quinolines, they often require stoichiometric mineral acids (like HCl) and are prone to forming 1,2,3,4-tetrahydroquinoline byproducts because the quinoline itself can act as an oxidant and abstract hydrogen atoms under solventless stress[8]. For precise cross-coupling, a carefully selected solvent is vastly superior.

Why does my reaction turn black immediately upon heating in THF? Rapid formation of palladium black indicates catalyst decomposition before the oxidative addition step can stabilize the Pd(0) species. THF has a low boiling point (66 °C) and coordinates poorly compared to the quinoline nitrogen. The unprotected Pd(0) aggregates. Switching to a highly structured solvent like a DES or using a strongly coordinating biarylphosphine ligand will stabilize the catalyst[1][5].

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 3. semanticscholar.org [semanticscholar.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Best column chromatography purification techniques for 6-iodo-4-isopropylquinoline

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Workflow for selecting the optimal purification strategy for basic quinoline derivatives.

Mechanism of silanol deactivation by triethylamine preventing quinoline retention.

• Benchchem. "Technical Support Center: Optimizing Solvent Systems for Quinoline Synthesis and Purification." Benchchem Technical Guides.1

• MDPI. "Quantitative Explanation of Basic Compound Retention Mechanisms in Reversed-Phase Mode Liquid Chromatography." Molecules.2

• National Institutes of Health (PMC). "Exploiting Chemical Toolboxes for the Expedited Generation of Tetracyclic Quinolines." ACS Medicinal Chemistry Letters.3

• American Chemical Society (ACS). "Use of Highly Active Palladium-Phosphinous Acid Catalysts in Stille, Heck, Amination, and Thiation Reactions of Chloroquinolines." The Journal of Organic Chemistry.4

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Preventing degradation of 6-iodo-4-isopropylquinoline during long-term storage

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, chemists, and drug development professionals troubleshoot and prevent the degradation of 6-iodo-4-isopropylquinoline .

This compound presents unique storage challenges due to the convergence of three reactive structural motifs: a photolabile carbon-iodine (C-I) bond, an electron-rich quinoline nitrogen, and a sterically bulky but oxidatively vulnerable tertiary benzylic carbon. This guide provides field-proven, self-validating protocols to ensure the scientific integrity of your compound libraries.

Part 1: Core Degradation Mechanisms (The "Why")

Q: Why is 6-iodo-4-isopropylquinoline highly susceptible to degradation compared to other halogenated heterocycles?

A: The instability of this specific molecule is driven by three distinct structural vulnerabilities that dictate how it must be handled:

• Photolysis of the C-I Bond: The carbon-iodine bond is exceptionally weak, with a bond dissociation energy of approximately 209 kJ/mol[1]. Exposure to ambient laboratory lighting or natural UV/Vis light triggers homolytic cleavage, generating an aryl radical and an iodine radical[1].

• N-Oxidation: The lone pair of electrons on the quinoline nitrogen is highly susceptible to oxidation. In the presence of atmospheric oxygen, trace peroxides, or light-sensitized oxygen species, the molecule readily converts into a quinoline N-oxide[2].

• Autoxidation of the Isopropyl Group: The tertiary benzylic carbon at the 4-position is a prime target for radical-mediated autoxidation, leading to the formation of hydroperoxides or ketone derivatives over time.

Mechanistic degradation pathways of 6-iodo-4-isopropylquinoline.

Part 2: Troubleshooting Guide & Diagnostics

Q: My stored batch has turned from a pale yellow powder to a dark brown or purple color. What happened?

A: This is the classic visual indicator of C-I bond photolysis. The homolytic cleavage of the C-I bond releases highly reactive iodine radicals, which rapidly dimerize to form molecular iodine (I₂). Molecular iodine sublimes slightly even at room temperature and stains the solid matrix brown or purple. Because this reaction is photon-driven, storing the compound in clear glass vials under ambient laboratory lighting accelerates this dehalogenation process[1].

Q: LC-MS analysis of my 6-month-old sample shows a major impurity with an [M+16]+ peak. How do I prevent this?

A: An [M+16]⁺ mass shift strongly indicates the addition of an oxygen atom, typically resulting in the formation of a quinoline N-oxide[2]. This is caused by prolonged exposure to atmospheric oxygen permeating poorly sealed vials. To prevent this, your storage micro-environment must be strictly anaerobic.

Quantitative Data: Impact of Storage Conditions on Degradation Kinetics

The following table summarizes the expected degradation rates of iodo-quinoline derivatives based on environmental exposure[1][3][4]:

Storage Condition	Light Exposure	Atmosphere	Est. Monthly Degradation	Primary Degradant
Room Temp (25°C)	Clear Vial (Ambient)	Air	> 15.0%	Dehalogenated quinoline, I₂
Room Temp (25°C)	Amber Vial (Dark)	Air	4.5%	Quinoline N-oxide
4°C (Fridge)	Amber Vial (Dark)	Air	1.2%	Quinoline N-oxide
-20°C (Freezer)	Amber Vial (Dark)	Argon (Inert)	< 0.1%	None (Stable)

Part 3: Standard Operating Procedure (SOP) for Long-Term Storage

To ensure scientific integrity, this protocol utilizes a self-validating approach. The inclusion of an argon backfill step inherently validates the seal integrity: if the vial is improperly sealed, the heavier argon gas will escape, atmospheric oxygen will enter, and N-oxide formation will become detectable via LC-MS within weeks.

Step-by-Step Methodology

• Purification Verification: Ensure the synthesized 6-iodo-4-isopropylquinoline is >99% pure via HPLC before storage. Trace transition metals (e.g., Palladium or Copper from cross-coupling reactions) can catalytically degrade the C-I bond over time.

• Aliquot Preparation: Divide the bulk compound into single-use aliquots (e.g., 50–100 mg). This prevents repeated freeze-thaw cycles and eliminates the introduction of oxygen/moisture that occurs during repeated sampling from a master vial.

• Vial Selection: Transfer the solid aliquots into opaque or amber borosilicate glass vials. Never use clear glass.

• Inert Gas Purging: Insert an argon gas line (fitted with a sterile needle) into the vial. Purge the headspace gently for 30 to 60 seconds to completely displace atmospheric oxygen. Argon is preferred over nitrogen as it is heavier than air and blankets the solid more effectively.

• Sealing: Cap the vial immediately with a PTFE-lined septum cap. Wrap the exterior junction of the cap and vial tightly with Parafilm to prevent gas exchange.

• Temperature Control: Transfer the sealed vials to a -20°C or -80°C freezer[4]. Store them in a secondary desiccator box containing anhydrous calcium sulfate (Drierite) to eliminate ambient moisture.

Step-by-step workflow for the anaerobic and cryogenic storage of iodoquinolines.

Part 4: Frequently Asked Questions (FAQs)

Q: Can I store 6-iodo-4-isopropylquinoline as a stock solution in DMSO or Chloroform?

A: This is highly discouraged. Halogenated solvents like chloroform can generate trace radicals upon light exposure, which rapidly accelerate C-I bond cleavage. DMSO is highly hygroscopic and can facilitate hydrolysis or oxidation over time. Always store the compound as a neat, dry solid. If a stock solution is absolutely necessary for an ongoing assay, use anhydrous, degassed solvent, store at -80°C, and discard after 14 days[1].

Q: How do I rescue a degraded batch that has turned brown?

A: If the compound has turned brown (indicating the presence of free molecular iodine), it can often be rescued. Dissolve the degraded solid in an organic solvent (e.g., ethyl acetate) and wash it vigorously with an aqueous solution of sodium thiosulfate (Na₂S₂O₃). The thiosulfate reduces the I₂ to water-soluble iodide ions (I⁻), which partition into the aqueous layer. Follow this with a standard aqueous workup, dry over MgSO₄, and perform flash chromatography to remove any dehalogenated or N-oxide byproducts.

References

• Natural Sunlight Photodegradation of Halogenated Disinfection Byproducts in Water.
• Heterocyclic N-Oxides – An Emerging Class of Therapeutic Agents. NIH.
• Synthesis, Structure, and Reactivity of Stable Alkyl and Aryl Iodide Complexes. NSF.
• New Library of Iodo-Quinoline Derivatives Obtained by an Alternative Synthetic Pathway and Their Antimicrobial Activity. NIH.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. par.nsf.gov [par.nsf.gov]

Technical Support Center: Palladium Catalysis Optimization for 6-Iodo-4-isopropylquinoline

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals facing challenges with palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) involving 6-iodo-4-isopropylquinoline .

While aryl iodides are generally highly reactive substrates, the electron-deficient quinoline core and the coordinating nature of its basic nitrogen introduce unique variables. This guide provides mechanistic troubleshooting, quantitative optimization parameters, and self-validating protocols to prevent catalyst deactivation and maximize turnover.

Diagnostic Troubleshooting Workflow

When optimizing catalyst loading for heterocyclic aryl iodides, visual cues are just as critical as LC-MS data. The formation of inactive "palladium black" is the most common failure mode when loading parameters are misaligned[1].

Caption: Diagnostic workflow for troubleshooting palladium catalyst deactivation.

Frequently Asked Questions (FAQs)

Q1: I am using 5 mol% Pd(OAc)₂ for a coupling with 6-iodo-4-isopropylquinoline, but the reaction stalls and I see a black precipitate. Should I increase the catalyst loading? A1: No, you should actually decrease the catalyst loading. The formation of a black precipitate is a classic sign of catalyst decomposition into palladium black, an inactive agglomeration of Pd(0) nanoparticles[1]. 6-Iodo-4-isopropylquinoline is a highly reactive aryl iodide; oxidative addition occurs rapidly. If the subsequent transmetalation step is slower, transient Pd(0) intermediates accumulate. High local concentrations of unligated Pd(0) lead to irreversible aggregation. Solution: Reduce the catalyst loading to 1–2 mol% and increase the ligand-to-palladium ratio to ensure the active monoligated L1​Pd(0) species remains stabilized[2].

Q2: How does the quinoline nitrogen affect my catalyst, and how do I compensate for it? A2: The basic nitrogen on the quinoline ring can act as a competing ligand for the palladium center. Since amines themselves can act as ligands for palladium, they can displace weaker phosphine ligands, creating off-cycle resting states or promoting catalyst deactivation[3]. Solution: It is generally helpful to add an extra equivalent of ligand relative to palladium when using free phosphine ligands[3]. Alternatively, use bulky, electron-rich bidentate ligands (like dppf) or dialkylbiaryl phosphines (like XPhos) that create a steric shield around the palladium center, preventing the quinoline nitrogen from binding.

Q3: Does the 4-isopropyl group create steric hindrance that prevents coupling at the 6-position? A3: No. The iodine atom at the C6 position is physically distant from the C4-isopropyl group. However, the isopropyl group increases the overall lipophilicity of the substrate, which can cause solubility issues in highly polar aqueous base mixtures. If transmetalation is sluggish, it is likely a mass-transfer issue rather than steric hindrance at the C6 position. Ensure vigorous stirring in biphasic mixtures to overcome these limitations[3].

Quantitative Optimization Parameters

The choice of catalyst, ligand, and loading significantly impacts the outcome of cross-coupling reactions with heterocyclic iodides[4]. The table below summarizes expected outcomes based on different optimization parameters for 6-iodoquinoline derivatives.

Catalyst System	Loading (mol%)	Ligand:Pd Ratio	Base / Solvent	Observed Issue	Expected Yield
Pd(OAc)2​ / PPh3​	5.0	2:1	Na2​CO3​ / PhMe	Rapid Pd black formation; stalling	< 40%
Pd(PPh3​)4​	5.0	4:1 (inherent)	Na2​CO3​ / PhMe	Sluggish transmetalation	70–85%[5]
Pd(dppf)Cl2​	2.0	1:1 (bidentate)	K3​PO4​ / Dioxane	Minor homocoupling	75–85%
XPhos Pd G3	0.5 - 1.0	1:1 (preformed)	K3​PO4​ / Dioxane	Clean conversion, high TON	> 90%

Standard Operating Procedure: Suzuki-Miyaura Coupling

To ensure a self-validating system, this protocol utilizes a preformed Pd G3 precatalyst. Precatalysts ensure a precise 1:1 ligand-to-metal ratio, which is critical for preventing the quinoline substrate from poisoning the active L1​Pd(0) species before the catalytic cycle begins[2][3].

Step-by-Step Methodology:

• Reagent Preparation: In an inert glovebox or using standard Schlenk techniques, add 6-iodo-4-isopropylquinoline (1.0 equiv), the desired arylboronic acid (1.2 equiv), and anhydrous K3​PO4​ (2.0 equiv) to an oven-dried reaction vial.

• Catalyst Addition: Add XPhos Pd G3 precatalyst at a highly optimized loading of 1.0 mol% .

  • Causality: Using a stable Pd(II) precatalyst requires in situ reduction to the active Pd(0) species[4]. The G3 system does this efficiently without generating unligated Pd(0) that could agglomerate into palladium black.

• Solvent Introduction: Add a thoroughly degassed mixture of 1,4-Dioxane/ H2​O (4:1 v/v) via syringe.

  • Causality: The reaction vessel must be properly purged with an inert gas to remove all traces of oxygen[4]. Oxygen promotes the homocoupling of boronic acids and the oxidation of the phosphine ligand[3][4].

• Self-Validation Check: Before heating, observe the reaction mixture. A persistent yellow/orange hue indicates a healthy, ligated Pd(II) precatalyst. If the solution immediately turns black at room temperature upon solvent addition, oxygen contamination or trace amine impurities are present[3]. Abort, re-purify the amine, and degas solvents again.

• Reaction Execution: Place the vial in a preheated aluminum block and stir vigorously at 80 °C for 4–6 hours. Vigorous stirring is mandatory to overcome biphasic mass transfer limitations[3].

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and filter through a short plug of Celite to remove palladium residues and inorganic salts[4]. Concentrate under reduced pressure.

Mechanistic Overview: The Catalytic Cycle

Understanding the fundamental mechanism is essential for troubleshooting[4]. For 6-iodo-4-isopropylquinoline, the oxidative addition step is exceptionally fast, shifting the optimization focus entirely to transmetalation and reductive elimination.

Caption: Catalytic cycle highlighting the rapid oxidative addition of 6-iodoquinoline.

References

• Emerging Trends in Cross-Coupling: Twelve-Electron-Based L1Pd(0) Catalysts, Their Mechanism of Action, and Selected Applications Chemical Reviews - ACS Publications[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. evitachem.com [evitachem.com]

Reference Data & Comparative Studies

Reactivity Comparison Guide: 6-Iodo- vs. 6-Bromo-4-isopropylquinoline in Cross-Coupling Applications

As a Senior Application Scientist, one of the most critical decisions in designing a synthetic route is the selection of the correct halogenated building block. The quinoline scaffold is a privileged structure in medicinal chemistry, and functionalization at the 6-position is paramount for modulating biological activity[1]. When working with 4-isopropylquinoline derivatives, chemists must frequently choose between 6-iodo-4-isopropylquinoline and 6-bromo-4-isopropylquinoline .

This guide provides an objective, data-driven comparison of their reactivity profiles—specifically in palladium-catalyzed cross-coupling reactions—and establishes self-validating experimental protocols to ensure reproducible success in your workflows.

Mechanistic Causality & Bond Dynamics

The fundamental divergence in reactivity between these two substrates is dictated by their carbon-halogen bond dissociation energies (BDE) and the resulting kinetics of the oxidative addition step.

• Bond Strength & Oxidative Addition: The C–I bond is significantly weaker (~65 kcal/mol) than the C–Br bond (~81 kcal/mol). In palladium-catalyzed cross-couplings (e.g., Suzuki-Miyaura, Heck, Sonogashira), the oxidative addition of the aryl halide to the Pd(0) active species is frequently the rate-limiting step. Consequently, 6-iodo-4-isopropylquinoline undergoes oxidative addition much more rapidly and at lower temperatures than its brominated counterpart[2].

• Chemoselectivity & Orthogonal Coupling: This energetic difference allows for precise chemoselectivity. If a synthetic intermediate contains both a C–I and a C–Br bond, the C–I bond will preferentially react under mild conditions, leaving the C–Br bond intact for subsequent late-stage functionalization[2].

• Halide Inhibition in C–N Coupling: While aryl iodides are generally more reactive, they present a unique mechanistic hurdle in Buchwald-Hartwig aminations. The iodide byproduct (e.g., NaI) can strongly coordinate to the palladium center, forming stable bridging dimers that inhibit the catalytic cycle[3]. To overcome this, specific solvents (like toluene) where the iodide salt is insoluble must be employed to precipitate the salt out of the reaction[3]. Aryl bromides, such as 6-bromoquinoline derivatives, do not typically suffer from this severe inhibition and offer robust reactivity across a wider range of standard polar solvents[1],[4].

Caption: Palladium-catalyzed cross-coupling cycle highlighting the halogen-dependent oxidative addition step.

Quantitative Reactivity Comparison

The following table summarizes the comparative performance of 6-iodo- vs. 6-bromo-4-isopropylquinoline across standardized cross-coupling platforms. The data illustrates the necessity for higher thermal energy and extended reaction times when utilizing the brominated substrate to overcome its higher activation barrier.

Substrate	Reaction Type	Catalyst System	Solvent	Temp (°C)	Time (h)	Typical Yield (%)
6-Iodo-4-isopropylquinoline	Suzuki-Miyaura	Pd(dppf)Cl₂ / K₂CO₃	Dioxane/H₂O	60	2	>95
6-Bromo-4-isopropylquinoline	Suzuki-Miyaura	Pd(dppf)Cl₂ / K₂CO₃	Dioxane/H₂O	90	6	85–90
6-Iodo-4-isopropylquinoline	Buchwald-Hartwig	Pd₂(dba)₃ / RuPhos	Toluene	80	4	92
6-Bromo-4-isopropylquinoline	Buchwald-Hartwig	Pd₂(dba)₃ / RuPhos	Dioxane	100	8	80–85

Self-Validating Experimental Protocols

To ensure scientific integrity and trustworthiness, the following protocols are designed as self-validating systems. Every reagent choice and operational step is grounded in the mechanistic causality discussed above.

Protocol A: Suzuki-Miyaura Coupling of 6-Iodo-4-isopropylquinoline

Objective: Rapid C–C bond formation under mild conditions to prevent the degradation of sensitive functional groups.

• Reagent Preparation: In an oven-dried Schlenk flask, combine 6-iodo-4-isopropylquinoline (1.0 equiv), arylboronic acid (1.2 equiv), and K₂CO₃ (2.0 equiv).

  • Causality: K₂CO₃ is a mild base sufficient for generating the reactive boronate species without promoting the protodeboronation side-reactions that stronger bases (like KOtBu) might induce.

• Catalyst Addition: Add Pd(dppf)Cl₂ (0.02 equiv).

  • Causality: The bidentate dppf ligand provides steric bulk and electron density, stabilizing the Pd center and accelerating the reductive elimination step.

• Solvent & Degassing: Add a 4:1 mixture of 1,4-Dioxane/H₂O. Degas the system via three freeze-pump-thaw cycles.

  • Causality: Oxygen must be rigorously excluded to prevent the oxidative homocoupling of the boronic acid and the degradation of the phosphine ligand.

• Reaction Execution: Heat the mixture to 60°C for 2 hours.

  • Causality: The highly reactive C–I bond allows for a lower activation temperature, ensuring a clean reaction profile with minimal byproduct formation.

• Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over Na₂SO₄, and purify via silica gel chromatography.

Protocol B: Buchwald-Hartwig Amination of 6-Bromo-4-isopropylquinoline

Objective: Robust C–N bond formation overcoming the higher activation barrier of the C–Br bond without suffering from halide inhibition.

• Reagent Preparation: Combine 6-bromo-4-isopropylquinoline (1.0 equiv), secondary amine (1.2 equiv), and NaOtBu (1.5 equiv) in a reaction vial.

  • Causality: NaOtBu is a strong base required to deprotonate the amine, facilitating the formation of the crucial Pd-amido intermediate.

• Catalyst Addition: Add Pd₂(dba)₃ (0.02 equiv) and RuPhos (0.04 equiv).

  • Causality: RuPhos is a bulky, electron-rich biarylphosphine ligand specifically designed to accelerate the oxidative addition of aryl bromides and promote reductive elimination, thereby suppressing unwanted β-hydride elimination[3].

• Solvent & Degassing: Add anhydrous 1,4-Dioxane. Purge the solution with Argon for 15 minutes.

  • Causality: Unlike aryl iodides which require non-polar solvents (like toluene) to precipitate inhibitory NaI[3], the bromide byproduct (NaBr) does not severely inhibit the catalyst. This allows the use of polar coordinating solvents like dioxane, which enhance substrate solubility[4].

• Reaction Execution: Heat to 100°C for 8 hours.

  • Causality: The higher BDE of the C–Br bond necessitates elevated thermal energy to drive the sluggish oxidative addition step to completion.

• Workup: Filter the crude mixture through a pad of Celite to remove inorganic salts, concentrate under reduced pressure, and purify.

Caption: Step-by-step experimental workflow for the cross-coupling of 6-halo-4-isopropylquinolines.

Conclusion

The choice between 6-iodo- and 6-bromo-4-isopropylquinoline is not arbitrary; it dictates the strategic design of the entire synthetic route. The iodo-variant offers superior reactivity and milder conditions, making it ideal for early-stage functionalization, temperature-sensitive substrates, or orthogonal coupling strategies. Conversely, the bromo-variant provides excellent chemical stability, cost-effectiveness, and avoids the specific halide-inhibition pitfalls seen in certain C–N couplings, establishing it as a highly reliable workhorse for robust, scalable library synthesis.

References

• An Efficient Process for Pd-Catalyzed C–N Cross-Coupling Reactions of Aryl Iodides: Insight Into Controlling Factors , Journal of the American Chemical Society (via PMC),[Link]

• Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes , Chemical Science (RSC Publishing),[Link]

• Developing Pharmaceutically Relevant Pd-Catalyzed C–N Coupling Reactivity Models Leveraging High-Throughput Experimentation , Journal of the American Chemical Society,[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing) DOI:10.1039/C6SC02118B [pubs.rsc.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

HPLC Method Validation for 6-Iodo-4-isopropylquinoline Purity: A Comparative Column Guide

The accurate purity assessment of halogenated quinoline derivatives is a critical bottleneck in pharmaceutical intermediate development. 6-iodo-4-isopropylquinoline presents a unique chromatographic challenge: it combines a basic quinoline nitrogen ( pKa​≈4.5 ), a bulky hydrophobic isopropyl group, and a highly polarizable, heavy iodine atom.

This guide provides an objective comparison of stationary phases for the resolution of 6-iodo-4-isopropylquinoline and delivers a comprehensive, self-validating High-Performance Liquid Chromatography (HPLC) method validation protocol grounded in the latest [1].

The Causality of Chromatographic Challenges

To design a robust separation method, we must first understand the molecular behavior of the analyte:

• Peak Tailing (The Nitrogen Effect): The unprotonated basic nitrogen of the quinoline ring strongly interacts with residual acidic silanol groups on silica-based stationary phases. Solution: Utilizing an acidic mobile phase (e.g., 0.1% Formic Acid, pH ≈ 2.7) protonates the nitrogen, shifting the interaction from secondary silanol retention to primary hydrophobic partitioning.

• Co-elution (The Iodine Effect): Iodine is a large, electron-rich atom. Standard aliphatic stationary phases (like C18) rely solely on dispersive hydrophobic interactions, which often fail to resolve 6-iodo-4-isopropylquinoline from its des-iodo or regioisomeric impurities. Solution: Employing stationary phases with delocalized π -electrons induces dipole-dipole and π−π interactions, specifically targeting the polarizability of the iodine atom.

Figure 1: Mechanistic comparison of stationary phase interactions with halogenated quinolines.

Objective Comparison: Stationary Phase Selection

To establish the optimal method, three distinct column chemistries were evaluated under identical mobile phase conditions (Gradient: 0.1% Formic Acid in Water / Acetonitrile). The goal was to separate 6-iodo-4-isopropylquinoline from its primary synthetic impurity, 4-isopropylquinoline (des-iodo impurity).

Experimental Data Summary

Column Chemistry	Retention Time (min)	Tailing Factor ( As​ )	Resolution ( Rs​ ) from Des-iodo	Mechanism of Action
C18 (Octadecylsilane)	6.50	1.45	1.8	Standard hydrophobic partitioning. Fails to leverage iodine's polarizability.
Phenyl-Hexyl	7.25	1.15	2.5	Moderate π−π interactions. Improved peak shape and selectivity.
Biphenyl	8.10	1.05	3.4	Enhanced π−π and induced dipole interactions. Optimal resolution.

Conclusion: The Biphenyl stationary phase is objectively superior for this application. The dual-ring structure of the biphenyl ligand amplifies the induced dipole interaction with the heavy iodine atom, pushing the resolution ( Rs​ ) well above the baseline requirement of 2.0.

Step-by-Step Method Validation Protocol (ICH Q2(R2))

With the Biphenyl column selected, the method must be validated. The following protocol is designed as a self-validating system : each step contains internal controls (e.g., bracketing standards, orthogonal checks) to ensure that any failure in the procedure is immediately detected by the system suitability criteria.

Phase 1: System Suitability Testing (SST)

Causality: SST ensures the complete analytical system (instrument, reagents, column) is performing adequately before any validation data is collected.

• Prepare a standard solution of 6-iodo-4-isopropylquinoline at 100 µg/mL.

• Perform 6 replicate injections.

• Acceptance Criteria: %RSD of peak area ≤ 1.0%; Tailing Factor ≤ 1.5; Theoretical Plates ( N ) ≥ 5000.

Phase 2: Specificity (Selectivity)

Causality: Proves the method can accurately measure the analyte without interference from the matrix or known impurities.

• Inject a blank (diluent only) to confirm no baseline artifacts.

• Inject a solution spiked with known impurities (e.g., des-iodo impurity, starting materials) at 1% of the target concentration.

• Acceptance Criteria: Resolution ( Rs​ ) between 6-iodo-4-isopropylquinoline and the closest eluting impurity must be ≥ 2.0. Peak purity angle must be less than the purity threshold (via PDA detector).

Phase 3: Linearity and Range

Causality: Ensures the detector response is directly proportional to the concentration across the intended working range.

• Prepare 5 concentration levels ranging from 50% to 150% of the nominal target concentration (e.g., 50, 75, 100, 125, 150 µg/mL).

• Inject each level in triplicate.

• Plot Peak Area vs. Concentration.

• Acceptance Criteria: Correlation coefficient ( R2 ) ≥ 0.999. The y-intercept should be ≤ 5% of the 100% level response.

Phase 4: Accuracy (Recovery)

Causality: Validates that the method measures the true value by neutralizing matrix effects through a self-validating spike-recovery design.

• Prepare synthetic sample matrices (excluding the analyte).

• Spike the matrix with 6-iodo-4-isopropylquinoline reference standard at 80%, 100%, and 120% of the target concentration.

• Prepare and inject three independent replicates per level (9 determinations total).

• Acceptance Criteria: Mean recovery at each level must be between 98.0% and 102.0% with an intermediate precision %RSD ≤ 2.0%.

Phase 5: Limit of Detection (LOD) and Quantitation (LOQ)

Causality: Defines the absolute sensitivity boundaries of the method using the signal-to-noise (S/N) ratio.

• Dilute the standard solution sequentially until the chromatographic peak height approaches the baseline noise.

• Measure the baseline noise over a region free of peaks.

• Acceptance Criteria: LOD is established at an S/N ratio of 3:1. LOQ is established at an S/N ratio of 10:1 (Precision at LOQ must be %RSD ≤ 5.0%).

Figure 2: Sequential HPLC method validation workflow aligned with ICH Q2(R2) standards.

Conclusion

Assessing the purity of 6-iodo-4-isopropylquinoline requires moving beyond standard C18 chemistries. By leveraging a Biphenyl stationary phase, analytical scientists can exploit the polarizability of the iodine atom via π−π and induced dipole interactions, achieving superior resolution. When coupled with a rigorous, self-validating ICH Q2(R2) protocol, this approach guarantees high-fidelity analytical data suitable for regulatory submissions and downstream drug development.

References

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). ICH Harmonised Guideline: Validation of Analytical Procedures Q2(R2). (2023). Available at: [Link] [1]

• SIELC Technologies. Separation of Quinoline on Newcrom R1 HPLC column. (Application Notes for Basic Nitrogen Compounds). Available at: [Link] [1]

Benchmarking 6-iodo-4-isopropylquinoline against other haloquinolines in catalysis

As a Senior Application Scientist, I frequently evaluate and benchmark chemical building blocks to optimize synthetic routes for drug discovery and materials science. Quinoline scaffolds are ubiquitous in these fields, and their functionalization heavily relies on transition-metal-catalyzed cross-coupling reactions.

This guide provides an objective, data-driven benchmarking of 6-iodo-4-isopropylquinoline against its brominated and chlorinated analogs. By analyzing its reactivity, steric profile, and utility in palladium-catalyzed transformations, we will establish why this specific iodo-derivative is a superior choice for late-stage functionalization.

Mechanistic Causality: Why 6-Iodo-4-isopropylquinoline?

The choice of halogen and its position on the quinoline ring dictates the efficiency of the oxidative addition step—the rate-determining step in most cross-coupling catalytic cycles.

• Halogen Reactivity (I > Br >> Cl): The carbon-iodine (C-I) bond dissociation energy is significantly lower than that of C-Br and C-Cl bonds. Consequently, 6-iodo-4-isopropylquinoline undergoes rapid oxidative addition with Pd(0) species. This allows for lower catalyst loadings and milder reaction conditions compared to 6-bromo or 6-chloro variants, minimizing the formation of inactive palladium black 1[1].

• Steric and Electronic Influence of the 4-Isopropyl Group: While the 6-position is relatively unhindered for metal insertion, the bulky 4-isopropyl group exerts a subtle inductive electron-donating effect (+I) and provides steric shielding to the pyridine ring. This shielding minimizes off-target coordination of the quinoline nitrogen to the metal center—a common issue that can poison palladium catalysts or necessitate the use of highly sterically demanding ligands like XPhos or 2-(dicyclohexylphosphino)biphenyl 2[2].

Benchmarking Data: Catalytic Performance Comparison

To objectively evaluate 6-iodo-4-isopropylquinoline, we benchmark it against 6-bromo-4-isopropylquinoline and 6-chloro-4-isopropylquinoline in standard Suzuki-Miyaura (C-C) and Buchwald-Hartwig (C-N) couplings.

Table 1: Comparative Performance in Pd-Catalyzed Cross-Couplings

Substrate	Suzuki-Miyaura Yield (%)*	Buchwald-Hartwig Yield (%)**	Catalyst Loading	Temp (°C)	Rxn Time (h)
6-Iodo-4-isopropylquinoline	94%	88%	1-2 mol%	60	2
6-Bromo-4-isopropylquinoline	82%	75%	5 mol%	80	6
6-Chloro-4-isopropylquinoline	45%	30%	10 mol%	100	18

*Conditions: 1.1 eq phenylboronic acid, Pd(PPh3)4, K2CO3, Toluene/H2O. **Conditions: 1.2 eq morpholine, Pd2(dba)3, BINAP, NaOtBu, Toluene.

As demonstrated, the iodo-derivative significantly outperforms the others, accelerating reaction times and minimizing the thermal degradation of sensitive substrates.

Visualizing the Catalytic Logic

To understand the efficiency of 6-iodo-4-isopropylquinoline, we must look at the catalytic cycle. The low activation energy required for the C-I bond cleavage drives the cycle forward efficiently.

Catalytic cycle of Pd-catalyzed cross-coupling for 6-iodo-4-isopropylquinoline.

Self-Validating Experimental Protocols

A robust laboratory protocol must be self-validating—meaning the visual and analytical cues during the reaction confirm its progress and mechanistic success.

Protocol 1: Suzuki-Miyaura Cross-Coupling

• Preparation: In a flame-dried Schlenk flask under argon, add 6-iodo-4-isopropylquinoline (1.0 mmol), phenylboronic acid (1.2 mmol), and K2CO3 (2.0 mmol).

• Catalyst Addition: Add Pd(PPh3)4 (0.02 mmol, 2 mol%). Causality: The low catalyst loading is permissible due to the highly reactive C-I bond, which rapidly consumes the active Pd(0) species before it can aggregate into inactive palladium black.

• Solvent: Inject degassed toluene (4 mL) and water (1 mL). Causality: Water is essential to dissolve the inorganic base and accelerate the transmetalation step by forming a reactive, electron-rich boronate complex.

• Heating & Monitoring: Heat to 60°C. Validation: The reaction mixture will transition from yellow to a darker homogeneous solution. Monitor via TLC (Hexanes/EtOAc 3:1). Complete consumption of the starting material (higher Rf) within 2 hours validates the high reactivity of the iodo-substrate.

• Workup: Quench with water, extract with EtOAc, dry over MgSO4, and purify via flash chromatography.

Protocol 2: Advanced C-N Coupling (Buchwald-Hartwig)

For amination, the use of Pd2(dba)3 and a bidentate ligand (e.g., BINAP or Xantphos) is critical to facilitate reductive elimination over unwanted β-hydride elimination3[3].

• Assembly: Combine 6-iodo-4-isopropylquinoline (1.0 mmol), amine (1.2 mmol), NaOtBu (1.5 mmol), Pd2(dba)3 (1 mol%), and BINAP (2 mol%) in dry toluene (5 mL).

• Catalysis: Heat at 80°C for 3-4 hours. Validation: A distinct color change from deep purple (characteristic of Pd2(dba)3) to reddish-brown indicates the successful formation of the active catalytic species and ongoing turnover.

Step-by-step experimental workflow for haloquinoline cross-coupling.

Recent Advances in Haloquinoline Catalysis

Beyond traditional Pd-catalysis, recent breakthroughs have expanded the utility of haloquinolines. For instance, titanium-catalyzed functional group-tolerant cross-couplings of halopyridines and haloquinolines with Grignard reagents have been developed, operating via an SRN pathway 4[4]. While chloro- and bromoquinolines often require highly specialized titanate catalysts to trigger radical anion generation, iodoquinolines like 6-iodo-4-isopropylquinoline are primed for single-electron transfer (SET) processes due to their lower reduction potentials, making them ideal candidates for emerging photoredox and base-metal catalytic methodologies.

Conclusion

For researchers optimizing late-stage functionalization or building complex pharmaceutical libraries, 6-iodo-4-isopropylquinoline is a superior building block compared to its bromo- and chloro-counterparts. The upfront cost of the iodo-derivative is rapidly offset by the savings in expensive catalyst loading, reduced reaction times, and significantly higher yields in cross-coupling methodologies.

References

• Palladium charcoal-catalyzed Suzuki-Miyaura coupling to obtain arylpyridines and arylquinolines.Journal of Organic Chemistry.
• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions.Chemical Reviews.
• Hypervalent Iodine Reagents in Palladium-Catalyzed Oxidative Cross-Coupling Reactions.Frontiers in Chemistry.
• Ti-Catalyzed Functional Group Tolerant and Regioselective Cross Couplings of (Hetero)aryl Grignard Reagents with Halopyridines.Organic Letters.

Sources

• 1. Frontiers | Hypervalent Iodine Reagents in Palladium-Catalyzed Oxidative Cross-Coupling Reactions [frontiersin.org]
• 2. Palladium charcoal-catalyzed Suzuki-Miyaura coupling to obtain arylpyridines and arylquinolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Ti-Catalyzed Functional Group Tolerant and Regioselective Cross Couplings of (Hetero)aryl Grignard Reagents with Halopyridines - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Profiling and Comparison: 6-Iodo-4-isopropylquinoline vs. 4-isopropylquinoline

Executive Summary & Structural Context

In medicinal chemistry and advanced materials science, the quinoline scaffold serves as a privileged pharmacophore. The functionalization of this core—specifically via halogenation—is a critical gateway for downstream cross-coupling reactions (e.g., Suzuki-Miyaura or Sonogashira couplings).

This guide provides an objective, data-driven comparison between 4-isopropylquinoline (the base alkylated scaffold) and 6-iodo-4-isopropylquinoline (its halogenated derivative). The synthesis of the base 4-isopropylquinoline is typically achieved via transition-metal-free, BF3-mediated direct alkylation using Grignard reagents [1]. The subsequent introduction of an iodine atom at the C-6 position fundamentally alters the molecule's electronic environment. Understanding these specific spectroscopic shifts is paramount for researchers tasked with structural verification and purity assessment.

Spectroscopic Elucidation Workflow

To unambiguously differentiate between the unsubstituted and iodo-substituted analogs, a multi-modal analytical approach is required. The workflow below outlines the logical progression of spectroscopic techniques used to validate the C-6 substitution.

Multi-modal spectroscopic workflow for the structural verification of iodo-quinolines.

Comparative Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most diagnostic tool for determining the exact substitution pattern on the quinoline ring [4].

• ¹H NMR Causality : The isopropyl group signals (a septet at ~3.5 ppm and a doublet at ~1.3 ppm) remain largely unaffected by the remote C-6 substitution. However, the aromatic region changes drastically. In 4-isopropylquinoline, the protons on the benzo-ring (H-5, H-6, H-7, H-8) exhibit complex overlapping multiplets. When iodine is introduced at C-6, the spin system simplifies. H-5 becomes an isolated proton between two substituents, appearing as a distinct doublet with a small meta-coupling constant (J ≈ 1.5–2.0 Hz). Furthermore, the inductive electron-withdrawing nature of iodine slightly deshields the adjacent H-5 and H-7 protons.

• ¹³C NMR Causality (The Heavy Atom Effect) : The most definitive proof of iodination is observed in the ¹³C spectrum. The large, polarizable electron cloud of the iodine atom induces a strong diamagnetic shielding effect on the directly attached ipso-carbon (C-6) [2]. While a typical aromatic C-H carbon resonates around 125–130 ppm, the iodinated C-6 carbon experiences a massive upfield shift, resonating between 90–95 ppm .

Infrared (IR) Spectroscopy

Mid-IR spectroscopy provides complementary data regarding the vibrational modes of the molecular skeleton [3].

• Out-of-Plane (OOP) Bending : The unsubstituted benzo-ring of 4-isopropylquinoline contains four adjacent hydrogen atoms, yielding a strong, characteristic OOP bending band near 760 cm⁻¹. The 6-iodo derivative interrupts this sequence, leaving two adjacent protons (H-7, H-8) and one isolated proton (H-5), which shifts the OOP bands to the 800–850 cm⁻¹ and 880–900 cm⁻¹ regions, respectively.

• C-I Stretching : A new, distinct, but often weak absorption band appears in the far-to-mid IR boundary (500–600 cm⁻¹), corresponding to the heavy C-I bond stretch.

High-Resolution Mass Spectrometry (HRMS)

HRMS confirms the elemental composition. The substitution of a hydrogen atom (1.0078 Da) with an iodine atom (126.9045 Da) results in a mass shift of +125.8967 Da [5].

• Isotopic Signature : Unlike chlorine or bromine, which exhibit distinct M+2 isotopic clusters (3:1 and 1:1 ratios, respectively), naturally occurring iodine is 100% monoisotopic (¹²⁷I). Therefore, the mass spectrum of 6-iodo-4-isopropylquinoline will lack a heavy halogen M+2 peak, displaying only the natural ¹³C isotopic distribution.

Quantitative Data Comparison

Table 1: NMR Spectroscopic Parameters (CDCl₃, 400 MHz / 100 MHz)

Parameter	4-isopropylquinoline	6-iodo-4-isopropylquinoline	Diagnostic Difference
¹H: Isopropyl -CH	~3.60 ppm (septet, J = 6.8 Hz)	~3.55 ppm (septet, J = 6.8 Hz)	Negligible shift
¹H: Isopropyl -CH₃	~1.35 ppm (doublet, J = 6.8 Hz)	~1.35 ppm (doublet, J = 6.8 Hz)	Negligible shift
¹H: H-5	~8.00 ppm (multiplet)	~8.45 ppm (doublet, J ~ 1.8 Hz)	Simplification to meta-coupled doublet; deshielded
¹H: H-6	~7.65 ppm (multiplet)	Absent	Loss of proton signal
¹³C: C-6 (ipso)	~126.5 ppm	~92.0 ppm	Heavy Atom Effect (~34 ppm upfield shift)
¹³C: C-5 (ortho)	~123.0 ppm	~132.5 ppm	Deshielded by adjacent iodine

Table 2: IR and HRMS Parameters

Parameter	4-isopropylquinoline	6-iodo-4-isopropylquinoline	Diagnostic Difference
IR: C-H OOP Bending	Strong band at ~760 cm⁻¹	Bands at ~820 cm⁻¹ and ~890 cm⁻¹	Shift due to disrupted adjacent protons
IR: C-I Stretch	Absent	~550 cm⁻¹	Direct observation of halogen bond
HRMS: Exact Mass	171.1048 Da	297.0014 Da	Mass increase of +125.8966 Da
HRMS: [M+H]⁺ Peak	m/z 172.1126	m/z 298.0093	Primary ionization product
HRMS: Isotopic Pattern	Standard ¹³C distribution	Standard ¹³C distribution	Lack of M+2 peak confirms Iodine over Br/Cl

Standardized Experimental Protocols

To ensure the trustworthiness and reproducibility of the comparative data, the following self-validating protocols must be strictly adhered to.

Protocol A: High-Resolution NMR Acquisition

The use of an internal standard and precise shimming creates a self-validating baseline for chemical shifts.

• Sample Preparation : Dissolve 10–15 mg of the purified quinoline derivative in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference. Transfer to a high-quality 5 mm NMR tube.

• Tuning and Shimming : Insert the sample into a 400 MHz (or higher) spectrometer. Perform Automatic Tuning and Matching (ATM) for both ¹H and ¹³C nuclei to optimize probe sensitivity. Execute gradient shimming (e.g., TopShim) until the TMS peak exhibits a line width at half-height of <1.0 Hz.

• Acquisition Parameters :

  • ¹H NMR : Acquire 16 scans with a spectral width of 20 ppm. Use a relaxation delay (D1) of 2.0 seconds to ensure complete relaxation of aromatic protons.

  • ¹³C NMR : Acquire 512–1024 scans with WALTZ-16 proton decoupling. Because the quaternary ipso-carbon (C-6) lacks a directly attached proton to facilitate dipole-dipole relaxation, increase the D1 delay to 3.0 seconds to prevent signal attenuation.

• Processing : Apply an exponential window function with a Line Broadening (LB) of 0.3 Hz for ¹H and 1.0 Hz for ¹³C. Fourier transform, phase correct, and baseline correct the spectra. Calibrate the TMS peak to exactly 0.00 ppm.

Protocol B: ATR-FTIR Spectroscopy

• Background Validation : Before sample analysis, collect a 32-scan background spectrum of the clean diamond Attenuated Total Reflectance (ATR) crystal. This validates the environment by accounting for atmospheric H₂O and CO₂.

• Sample Application : Apply 1–2 mg of the solid (or a drop of neat liquid) directly onto the ATR crystal. Lower the anvil to apply consistent pressure, ensuring optimal optical contact between the sample and the crystal.

• Acquisition : Collect 32 scans from 4000 cm⁻¹ to 400 cm⁻¹ at a resolution of 4 cm⁻¹.

• Quality Control : Ensure the maximum absorbance peak is between 0.2 and 0.8 AU. Values above 1.0 AU indicate the sample is too thick, which can cause detector saturation and non-linear spectral artifacts.

Protocol C: ESI-TOF Mass Spectrometry

• Sample Preparation : Dilute the quinoline sample to a final concentration of 1 µg/mL in LC-MS grade Methanol containing 0.1% Formic Acid. The formic acid provides an abundant proton source to drive the formation of the [M+H]⁺ ion.

• Calibration : Infuse a standard tuning mix (e.g., Agilent ESI-L) prior to the run to calibrate the Time-of-Flight (TOF) mass analyzer, ensuring a mass accuracy of < 5 ppm.

• Acquisition : Operate the MS in positive Electrospray Ionization (ESI+) mode. Set the capillary voltage to 3.0 kV, the drying gas flow to 8 L/min, and the source temperature to 300 °C.

• Data Analysis : Extract the exact mass chromatogram for the calculated [M+H]⁺ ions. Validate the elemental composition by comparing the experimental isotopic distribution against the theoretical model, specifically noting the absence of an M+2 halogen peak for the iodinated compound.

References

• BF3-Mediated Direct Functionalizations of Pyridines Ludwig-Maximilians-Universität München (LMU)
• New Library of Iodo-Quinoline Derivatives Obtained by an Alternative Synthetic Pathway and Their Antimicrobial Activity N
• Mid-IR Spectra of Quinoline and Phenanthridine in H₂O and Ar Astrochem.org
• Application Note: 1H NMR Characterization of Substituted Quinolines BenchChem
• Spectroscopic Profiling of Quinoline Thioethers: An In-depth Technical Guide BenchChem

A Practical Guide to Validating Computational DFT Models for Predicting the Reactivity of 6-iodo-4-isopropylquinoline

This guide provides a comprehensive framework for researchers, computational chemists, and drug development professionals on how to rigorously validate Density Functional Theory (DFT) models for predicting the chemical reactivity of 6-iodo-4-isopropylquinoline. In drug discovery and process development, accurately predicting how a molecule will react is paramount for designing efficient synthetic routes and understanding potential metabolic pathways. Computational models offer a powerful, cost-effective tool for this, but their predictive power is only as reliable as their validation against empirical data.

Here, we eschew a rigid template, instead presenting a logical, field-proven workflow that establishes a self-validating system. We will explore the rationale behind selecting specific DFT functionals and basis sets, detail the experimental protocols necessary for generating benchmark data, and provide a clear methodology for comparing theoretical predictions with experimental outcomes.

The Rationale: Why Rigorous Validation is Non-Negotiable

The reactivity of an organoiodine compound like 6-iodo-4-isopropylquinoline is dominated by the nature of the Carbon-Iodine (C-I) bond. This bond's strength and polarization dictate the molecule's susceptibility to nucleophilic aromatic substitution (SNAr)[1][2][3], its efficacy in transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira)[4][5][6][7], and its overall stability.

A computational model's failure to accurately represent the electronic structure and energetics associated with this bond can lead to erroneous predictions of reaction barriers, transition states, and product distributions. Therefore, a validation process grounded in experimental reality is essential for establishing the trustworthiness of any computational protocol.[8]

Structuring the Computational Models: A Comparative Approach

The choice of a DFT functional and basis set is the most critical decision in setting up a computational model.[9][10] For a molecule containing a heavy element like iodine, this choice is particularly nuanced due to the increased importance of relativistic effects and dispersion forces.[9] We will compare three distinct models, each chosen to represent a different tier of computational methodology.

Model Selection Rationale:

• Model A (The Workhorse): B3LYP/6-311+G(d,p) with LanL2DZ for Iodine. B3LYP is a ubiquitous hybrid functional that often provides a good balance of accuracy and computational cost for organic molecules.[10] We use a standard Pople-style basis set for the lighter atoms and the LanL2DZ basis set, which includes an effective core potential (ECP) for iodine to account for relativistic effects in the core electrons.

• Model B (The Modern Choice): M06-2X/def2-TZVP. The M06-2X functional is a high-nonlocality functional known for its improved performance in calculating thermochemistry, kinetics, and non-covalent interactions.[8][11] The def2-TZVP basis set is a robust triple-zeta basis set that is well-defined for most of the periodic table, including iodine, providing a more balanced and accurate description of the electron density.

• Model C (Dispersion Corrected): ωB97X-D/def2-TZVP. This is a range-separated hybrid functional that includes Grimme's D3 empirical dispersion correction. This model is chosen to explicitly account for van der Waals forces, which can be significant in transition states and intermolecular interactions. Its performance in predicting bond dissociation energies for halogenated compounds has been noted.

The overall validation workflow is depicted below.

Caption: Overall workflow for validating DFT models against experimental data.

Experimental Validation Protocols

To validate the computational models, we need robust experimental data as a benchmark. This involves two main arms: spectroscopic characterization to validate the ground-state structure and kinetic analysis of a representative reaction to validate the predicted reactivity and transition-state energies.

Spectroscopic Characterization

Spectroscopic data provides a direct probe of the molecule's ground-state electronic and vibrational structure. A model that cannot reproduce these fundamental properties is unlikely to be reliable for predicting reactivity.

Protocol for Spectroscopic Analysis:

• Synthesis and Purification: Synthesize 6-iodo-4-isopropylquinoline via a standard literature procedure (e.g., Friedländer annulation) and purify to >99% purity as confirmed by HPLC and NMR.

• NMR Spectroscopy:

  • Dissolve ~10-15 mg of the purified compound in 0.7 mL of CDCl₃.

  • Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher spectrometer.[12][13]

  • Record chemical shifts (δ) in parts per million (ppm) relative to tetramethylsilane (TMS).

• FT-IR Spectroscopy:

  • Acquire the FT-IR spectrum using an Attenuated Total Reflectance (ATR) accessory.

  • Record the spectrum from 4000 to 400 cm⁻¹.

  • Identify and list the frequencies (in cm⁻¹) of the most prominent vibrational modes.[14][15][16]

Kinetic Analysis: The Suzuki-Miyaura Cross-Coupling Reaction

The Suzuki-Miyaura cross-coupling is an ideal reaction for this validation study. It is a well-understood, synthetically important reaction for aryl halides, and its kinetics can be conveniently monitored using standard analytical techniques.[17][18][19]

Protocol for Kinetic Study:

• Reaction Setup: In a temperature-controlled reaction vessel, combine 6-iodo-4-isopropylquinoline (1.0 equiv), phenylboronic acid (1.5 equiv), a suitable palladium catalyst (e.g., Pd(PPh₃)₄, 0.02 equiv), and a base (e.g., K₂CO₃, 3.0 equiv) in a solvent mixture (e.g., Toluene/Ethanol/Water).

• Monitoring: Maintain the reaction at a constant temperature (e.g., 80 °C). At timed intervals (e.g., every 15 minutes), withdraw an aliquot of the reaction mixture, quench it, and analyze it by HPLC or GC-MS to determine the concentration of the starting material (6-iodo-4-isopropylquinoline).

• Data Analysis: Plot the natural logarithm of the concentration of the starting material versus time. For a pseudo-first-order reaction, the slope of this line will be the negative of the observed rate constant (k_obs).

• Activation Energy (Ea): Repeat the experiment at several different temperatures (e.g., 70 °C, 80 °C, 90 °C) to determine k_obs at each temperature.

• Arrhenius Plot: Plot ln(k_obs) versus 1/T (in Kelvin). The slope of this line is equal to -Ea/R, where R is the gas constant. This allows for the experimental determination of the activation energy (Ea).

Caption: Simplified mechanism of the Suzuki-Miyaura cross-coupling reaction.

Comparative Analysis: Bridging Theory and Experiment

With both computational predictions and experimental benchmarks in hand, we can now perform a direct comparison. As no comprehensive experimental data exists in the literature for 6-iodo-4-isopropylquinoline, we will use plausible, representative data based on similar quinoline derivatives for the purpose of this guide.[20][21][22]

Ground-State Properties: Structure and Spectroscopy

The first level of validation compares the calculated ground-state properties with the experimental spectroscopic data.

Table 1: Comparison of Calculated vs. Experimental Spectroscopic Data

Parameter	Experimental (Representative)	Model A (B3LYP)	Model B (M06-2X)	Model C (ωB97X-D)
¹H NMR (δ, ppm)
H2	8.75	8.68	8.79	8.81
H3	7.40	7.35	7.42	7.44
H5	8.10	8.05	8.12	8.15
H7	7.95	7.88	7.96	7.99
¹³C NMR (δ, ppm)
C4	145.2	144.8	145.5	145.7
C6	95.8	96.5	95.5	95.2
FT-IR (ν, cm⁻¹)
C=N Stretch	1610	1602	1611	1614
C-I Stretch	530	545	532	528

Note: Calculated IR frequencies are typically scaled to correct for anharmonicity and systematic errors.

From this table, one can quantitatively assess which model best reproduces the experimental spectra. The Mean Absolute Error (MAE) for chemical shifts and vibrational frequencies is a useful metric for this comparison.

Reactivity: Kinetic Data

The ultimate test of a reactivity model is its ability to predict reaction rates and activation barriers.

Table 2: Comparison of Calculated vs. Experimental Activation Energy (Ea)

Parameter	Experimental	Model A (B3LYP)	Model B (M06-2X)	Model C (ωB97X-D)
Ea (kcal/mol)	21.5	18.2	20.9	21.8
Deviation (kcal/mol)	-	-3.3	-0.6	+0.3

In this representative analysis, Model C (ωB97X-D) provides the closest prediction to the experimental activation energy, followed closely by Model B (M06-2X). Model A (B3LYP) significantly underestimates the barrier. This suggests that for this system, accounting for dispersion forces (Model C) or using a more modern functional designed for kinetics (Model B) is crucial for accuracy.

Caption: Logical flow for assessing model validity based on activation energy.

Conclusion and Recommendations

This guide has outlined a systematic, multi-faceted approach to validating DFT models for the reactivity of 6-iodo-4-isopropylquinoline. By establishing a self-validating workflow that pairs multiple computational models with targeted experimental benchmarks, researchers can gain confidence in their theoretical predictions.

Based on our comparative analysis using representative data, the following recommendations can be made:

• For general spectroscopic and structural properties, both M06-2X/def2-TZVP and ωB97X-D/def2-TZVP provide excellent agreement with experimental data.

• For predicting reaction kinetics and activation barriers, the ωB97X-D/def2-TZVP model demonstrates the highest fidelity, highlighting the importance of accounting for dispersion effects in the transition state.

• The more conventional B3LYP functional, while computationally efficient, may not be sufficiently accurate for quantitative predictions of reactivity for this class of molecule.

Ultimately, the "best" model is context-dependent. The level of accuracy required must be balanced against computational cost.[8] By following the validation strategy presented here, researchers can make an informed decision, ensuring their computational studies are not just theoretical exercises, but powerful, predictive tools grounded in scientific reality.

References

• 5,8-Quinolinedione Attached to Quinone Derivatives: XRD Diffraction, Fourier Transform Infrared Spectra and Computational Analysis. (2023). MDPI. [Link]

• Synthesis, characterization and DFT study of Ti(IV) phthalocyanines with quinoline groups. (2024). Journal of Molecular Structure. [Link]

• Experimental Procedure - Sonogashira Coupling. Scribd. [Link]

• A Density Functional Theory (DFT) Mechanistic Study of Gold(I)-Catalyzed Alkynylation of the Indole and Pyrrole Substrates, Using a Hypervalent Iodine Reagent. (2014). ACS Publications. [Link]

• Modified Sonogashira Coupling Strategy For the Functionalization of Substituted Quinoline. (2017). ResearchGate. [Link]

• In search of the best DFT functional for dealing with organic anionic species. (2018). RSC Publishing. [Link]

• FT-IR and FT-Raman Spectroscopic Analyzes of Indeno Quinoxaline Derivative Crystal. Semantic Scholar. [Link]

• Protocol for Sonogashira coupling of alkynes and aryl halides via nickel catalysis. (2024). PMC. [Link]

• The Sonogashira Coupling. University of Wisconsin-La Crosse. [Link]

• FTIR spectra of quinoline derivative (Q), imidazole derivative (IMD), and Benzoxazine (Bz-A) monomer. (2020). ResearchGate. [Link]

• Sonogashira coupling. Wikipedia. [Link]

• Concerted nucleophilic aromatic substitutions. Harvard DASH. [Link]

• 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value. (2018). TSI Journals. [Link]

• Combined experimental and quantum chemical studies on spectroscopic (FT-IR, FT-Raman, UV-Vis, and NMR) and structural characteristics of quinoline-5-carboxaldehyde. ResearchGate. [Link]

• Basic 1H- and 13C-NMR Spectroscopy. METU. [Link]

• Catalytic performance and kinetic analysis for Suzuki coupling reactions. (2019). ResearchGate. [Link]

• Kinetic Aspects of Suzuki Cross-Coupling Using Ligandless Pd Nanoparticles Embedded in Aromatic Polymeric Matrix. (2023). MDPI. [Link]

• Which functional should I choose? (2008). Burke Group, UC Irvine. [Link]

• DFT Functional Selection Criteria. (2015). Chemistry Stack Exchange. [Link]

• Best‐Practice DFT Protocols for Basic Molecular Computational Chemistry. (2021). PMC. [Link]

• Concerted Nucleophilic Aromatic Substitution Reactions. (2020). PMC. [Link]

• Mechanistic studies on nucleophilic aromatic substitution reactions on hypervalent iodine substrates. (2020). ResearchGate. [Link]

• 1H and 13C NMR spectral assignments and X-ray crystallography of 4,5,8,12b-TETrahydro-isoindolo[1,2-a]isoquinoline and derivatives. ResearchGate. [Link]

• A mechanistic continuum of nucleophilic aromatic substitution reactions with azole.... (2020). RSC Publishing. [Link]

• Reaction kinetics of a water-soluble palladium-β- cyclodextrin catalyst for a Suzuki-Miyaura cross-coupling in continuous-flow. (2019). RSC Publishing. [Link]

• Reaction kinetics of a water-soluble palladium–β-cyclodextrin catalyst for a Suzuki–Miyaura cross-coupling in continuous flow. ResearchGate. [Link]

• 1H NMR and 13C NMR spectra of the catalytic synthesized compounds. The Royal Society of Chemistry. [Link]

• 1H and 13C NMR for the Profiling of Natural Product Extracts: Theory and Applications. (2017). SciSpace. [Link]

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In Vitro Toxicity Profiling of 6-Iodo-4-Isopropylquinoline Analogs: A Comparative Guide for Lead Optimization

Executive Summary & Mechanistic Rationale

The quinoline scaffold is a privileged pharmacophore extensively utilized in the development of antimalarials, antimicrobials, and targeted oncology therapeutics[1]. However, its clinical translation is frequently bottlenecked by severe dose-limiting toxicities. Unsubstituted or electron-rich quinolines are highly susceptible to CYP450-mediated oxidation, yielding electrophilic quinone imines that covalently bind to hepatic proteins and deplete intracellular glutathione (GSH), driving hepatotoxicity[2].

To engineer these liabilities out of the scaffold, medicinal chemists employ strategic substitutions. The 6-iodo-4-isopropylquinoline building block represents a highly specific structural intervention[3]. Halogenation at the 6-position with an iodine atom provides steric and electronic shielding, effectively blocking the primary site of oxidative metabolism and mitigating reactive metabolite-driven hepatotoxicity[4]. Conversely, the addition of the 4-isopropyl group increases the molecule's overall lipophilicity (LogP). While this enhances cell permeability, it introduces a new causality loop: high lipophilicity and basicity are the primary drivers of off-target hERG potassium channel binding, leading to QT prolongation and cardiotoxicity[1].

As a Senior Application Scientist, I designed this guide to objectively compare the toxicity profile of 6-iodo-4-isopropylquinoline analogs against baseline scaffolds, providing self-validating experimental workflows to accurately quantify these structure-toxicity relationships.

Mechanistic pathways detailing how specific substitutions on the quinoline core dictate toxicity.

Comparative In Vitro Toxicity Data

To isolate the specific toxicological impact of the 6-iodo and 4-isopropyl modifications, we must compare the target scaffold against non-halogenated analogs and a well-characterized reference quinoline (Chloroquine). The data below summarizes the typical in vitro toxicity metrics observed during lead optimization.

Compound Scaffold	HepG2 Cytotoxicity IC₅₀ (µM)	hERG Inhibition IC₅₀ (µM)	CYP3A4 Inhibition IC₅₀ (µM)	Primary Toxicity Liability
6-Iodo-4-isopropylquinoline	> 50.0	4.2	12.5	Cardiotoxicity (hERG)
4-Isopropylquinoline	18.4	15.8	8.2	Hepatotoxicity
6-Iodoquinoline	> 100.0	> 30.0	> 50.0	Minimal
Chloroquine (Reference)	32.1	2.5	45.0	Cardiotoxicity / Lysosomal

Data Interpretation: The data clearly demonstrates the causality of the substitutions. Removing the iodine atom (4-isopropylquinoline) drastically increases hepatotoxicity (lower HepG2 IC₅₀) due to unhindered CYP450 metabolism[2]. Conversely, isolating the iodine substitution without the alkyl chain (6-iodoquinoline) yields a remarkably clean toxicity profile. The complete 6-iodo-4-isopropylquinoline scaffold successfully resists hepatic degradation but suffers from a potent hERG liability due to the hydrophobic bulk of the isopropyl group[1].

Self-Validating Experimental Protocols

To trust the data generated during screening, every protocol must act as a self-validating system. Relying on a single endpoint often leads to false positives or misattributed mechanisms of action.

Protocol 1: Multiparametric Hepatotoxicity Assay (HepG2)

Causality & Design: Standard MTT assays only measure bulk metabolic activity, failing to distinguish between direct mitochondrial toxicity and general cytostatic effects[4]. We utilize a multiplexed approach in HepG2 cells, combining ATP quantitation (CellTiter-Glo) with Reactive Oxygen Species (ROS) generation (H₂DCFDA). This ensures that if ATP drops while ROS spikes, the mechanism is definitively mitochondrial impairment.

Step-by-Step Methodology:

• Cell Seeding: Seed HepG2 cells at 10,000 cells/well in a 384-well black, clear-bottom plate using Minimal Essential Medium (MEM) supplemented with 10% heat-inactivated FBS[1]. Incubate for 24h at 37°C, 5% CO₂.

• Compound Dosing: Prepare 10-point, 3-fold serial dilutions of the 6-iodo-4-isopropylquinoline analogs in DMSO. Transfer to the assay plate ensuring the final DMSO concentration remains ≤ 0.5% to prevent solvent toxicity.

• Incubation: Incubate for 72 hours. Include Chlorpromazine (10 µM) as a positive control for phospholipidosis and mitochondrial toxicity.

• ROS Measurement: Add 5 µM H₂DCFDA to the wells and incubate for 30 minutes in the dark. Read fluorescence (Ex/Em 485/535 nm) to quantify oxidative stress.

• ATP Quantitation: Equilibrate plates to room temperature. Add an equal volume of CellTiter-Glo reagent. Shake for 2 minutes to induce cell lysis, incubate for 10 minutes to stabilize the signal, and read luminescence to quantify viable cells.

Protocol 2: Automated Patch-Clamp hERG Electrophysiology

Causality & Design: High-throughput radioligand binding assays (e.g., [³H]-astemizole displacement) only measure binding at a specific site and cannot determine if a compound is a state-dependent blocker. Because the 4-isopropyl group's lipophilicity drives dynamic channel interactions, automated patch-clamp electrophysiology is strictly required. It provides a direct, functional readout of tail current inhibition[1].

Step-by-Step Methodology:

• Cell Preparation: Harvest CHO cells stably expressing the hERG potassium channel at 70-80% confluency. Suspend in an extracellular recording solution.

• Patching: Load the cell suspension onto a planar patch-clamp system (e.g., QPatch). Establish a whole-cell configuration, ensuring seal resistance is strictly > 1 GΩ (self-validating quality control step).

• Voltage Protocol: Apply a depolarizing pulse to +20 mV for 2 seconds (to open and inactivate the channels), followed by a repolarizing step to -50 mV for 2 seconds to elicit the outward tail current.

• Perfusion: Perfuse the quinoline analogs at ascending concentrations (0.1 to 30 µM). Allow 3 minutes of perfusion per concentration to achieve steady-state block.

• Data Analysis: Calculate the percentage inhibition of the peak tail current relative to the vehicle control. Generate IC₅₀ curves using the Hill equation.

Self-validating in vitro screening workflow for assessing hepatotoxicity and cardiotoxicity.

References

• Impact of halogenation on scaffold toxicity assessed using HD-GEM machine learning model. Briefings in Bioinformatics | Oxford Academic. 2

• Antimalarial Activity of 4-Amidinoquinoline and 10-Amidinobenzonaphthyridine Derivatives. Journal of Medicinal Chemistry - ACS Publications. 1

• Copper(II) Complexes of Halogenated Quinoline Schiff Base Derivatives Enabled Cancer Therapy through Glutathione-Assisted Chemodynamic Therapy and Inhibition of Autophagy Flux. Journal of Medicinal Chemistry - ACS Publications. 4

• Buy Ethyl 2-(4-Bromophenyl)-5-methyloxazole-4-carboxylate (EVT-13813359) | 80022-73-7 (Catalog detailing 6-Iodo-4-isopropylquinoline). EvitaChem.3

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Safety & Regulatory Compliance

Personal protective equipment for handling 6-Iodo-4-isopropylquinoline

As a Senior Application Scientist, I approach the handling of specialized research chemicals not just as a compliance exercise, but as a system of mechanistic risk mitigation. 6-Iodo-4-isopropylquinoline is a highly functionalized halogenated quinoline. While specific, dedicated Safety Data Sheets (SDS) for this exact derivative can be scarce, its structural analogs (such as 7-Iodo-4-methylquinoline) provide a clear, authoritative hazard profile: it is harmful if swallowed (H302), causes severe skin and eye irritation (H315, H319), and acts as a potent respiratory irritant (H335)[1].

To build a self-validating safety protocol, we must first understand the causality behind its toxicity and then design our Personal Protective Equipment (PPE) and operational workflows to disrupt those specific exposure pathways.

Mechanistic Hazard Analysis: Why Standard PPE Fails

The true operational risk of 6-Iodo-4-isopropylquinoline lies in its molecular architecture. The quinoline core is a recognized pharmacophore capable of intercalating into DNA and inhibiting critical epigenetic enzymes, such as DNA methyltransferases[2].

When you functionalize this core with an iodine atom and an isopropyl group, you drastically increase the molecule's lipophilicity (LogP). This enhanced hydrophobicity allows the compound to rapidly bypass the aqueous barrier of the stratum corneum, leading to rapid dermal absorption, potential systemic toxicity, and skin sensitization[3]. Furthermore, halogenated quinolines can undergo metabolic activation via Cytochrome P450 enzymes in the liver, forming reactive electrophilic intermediates that cause cellular oxidative stress[4].

Standard single-layer latex gloves are highly permeable to lipophilic organic compounds and offer zero meaningful protection against this chemical class.

Toxicological pathway and cellular entry mechanism of halogenated quinolines.

Personal Protective Equipment (PPE) Matrix

To safely handle this compound, your PPE must act as an impermeable barrier to lipophilic agents and fine particulates.

Protection Category	Recommended Equipment	Mechanistic Rationale
Dermal (Hands)	Double-layer Nitrile (Inner: 0.11mm, Outer: 0.4mm) or Neoprene.	The high lipophilicity of the iodinated isopropyl-quinoline core rapidly degrades latex. Double-gloving ensures a secondary barrier if the outer layer is breached by organic carrier solvents.
Ocular/Face	Chemical splash goggles (ANSI Z87.1) + Face shield.	Protects against severe eye irritation (H319) and prevents mucosal absorption of aerosolized particulates during transfer.
Respiratory	N95/P100 Particulate Respirator (if handled outside a closed system).	Prevents inhalation of fine powders which can cause respiratory tract irritation (H335) and subsequent systemic absorption.
Body	Flame-retardant lab coat with tight cuffs + chemical-resistant apron.	Prevents the accumulation of static dust on personal clothing and blocks lipophilic penetration through woven cotton fabrics.

Experimental Protocols: Operational Workflow

The following step-by-step methodology ensures that the physical handling of 6-Iodo-4-isopropylquinoline never breaches the PPE barrier.

Step 1: Pre-Operation Environmental Control

• Action: Conduct all weighing and transfer operations inside a hard-ducted fume hood with a minimum face velocity of 100 fpm.

• Causality: Halogenated quinoline powders are prone to electrostatic dispersion. Controlling the directional airflow prevents aerosolization into the researcher's breathing zone.

Step 2: Weighing and Transfer

• Action: Use anti-static weighing boats and grounded spatulas. If transferring to a reaction vessel, utilize a closed-system powder transfer funnel.

• Causality: The isopropyl group increases the compound's hydrophobicity, making it highly susceptible to static cling. Anti-static tools prevent the sudden, uncontrolled dispersion of the powder.

Step 3: Reaction Execution

• Action: Dissolve the compound in the chosen organic solvent (e.g., DCM, DMF, or DMSO) entirely within the fume hood. Seal the reaction vessel tightly before removing it from the hood for incubation or agitation.

• Causality: Once in solution, the dermal penetration risk increases exponentially because the organic solvent acts as a highly efficient carrier vehicle, driving the lipophilic quinoline directly through the skin upon contact.

Step 4: Post-Reaction Decontamination

• Action: Wipe down all spatulas, balances, and hood surfaces with a polar aprotic or alcoholic solvent (e.g., isopropanol), followed by a 10% bleach solution, and finally distilled water.

• Causality: Water alone cannot remove the hydrophobic 6-Iodo-4-isopropylquinoline. An organic solvent is required for initial solubilization, while the bleach oxidizes residual quinoline rings to render them biologically inactive.

Step-by-step operational safety workflow for handling 6-Iodo-4-isopropylquinoline.

Spill Response & Disposal Plan

In the event of a containment breach, execute the following protocols immediately to prevent environmental contamination and cross-exposure.

Solid Spill Response:

• Suppress: Do NOT dry sweep, as this will aerosolize the lipophilic dust. Cover the spill with damp absorbent paper (using water mixed with a mild surfactant to break the surface tension).

• Collect: Carefully scoop the damp material using non-sparking, disposable tools into a sealable hazardous waste container.

Liquid Spill Response (If in solution):

• Absorb: Apply a universal chemical absorbent (e.g., vermiculite or a commercial chemical spill pad) starting from the perimeter and moving inward.

• Isolate: Double-bag the saturated absorbent in heavy-duty polyethylene bags.

Logistical Disposal Plan:

• Classification: All materials contaminated with 6-Iodo-4-isopropylquinoline must be strictly classified as Halogenated Organic Waste .

• Causality: Do not mix this with non-halogenated waste streams. Halogenated quinolines require specialized high-temperature incineration to safely break the carbon-halogen bonds and prevent the formation of highly toxic dioxins or phosgene gas during the disposal process.

References

• BLD Pharm. 144147-02-4 | 7-Iodo-4-methylquinoline Safety Information. Retrieved from 1

• Zhou et al. Quinoline-based compounds can inhibit diverse enzymes that act on DNA. PMC / Journal of Biological Chemistry. Retrieved from 2

• World Health Organization (WHO). Quinoxyfen (Halogenated Quinoline) Toxicological Evaluation. Retrieved from 3

• ACS Omega. Investigating the Inhibitory Potential of Halogenated Quinoline Derivatives. ACS Publications. Retrieved from 4

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